N-(Piperidin-4-yl)methanesulfonamide hydrochloride

• CAS: 68996-26-9

Core Science & Biosynthesis

The Strategic Application of N-(Piperidin-4-yl)methanesulfonamide Hydrochloride in the Synthesis of Novel Serotonin Receptor Modulators: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the strategic use of N-(Piperidin-4-yl)methanesulfonamide hydrochloride as a pivotal building block in the synthesis of next-generation serotonin receptor modulators. Serotonin receptors, a family of G protein-coupled receptors (GPCRs), are critical targets in the development of therapeutics for a wide range of central nervous system (CNS) disorders, including depression, anxiety, and psychosis. The unique structural features of N-(Piperidin-4-yl)methanesulfonamide hydrochloride offer medicinal chemists a versatile scaffold for the design and synthesis of potent and selective ligands for various serotonin receptor subtypes. This guide will delve into the chemical properties of this key intermediate, explore its application in the synthesis of diverse serotonin receptor modulators, provide detailed experimental protocols, and discuss the underlying principles of molecular design and structure-activity relationships (SAR).

Introduction: The Enduring Importance of Serotonin Receptor Modulation

The serotonergic system, with its array of 14 distinct receptor subtypes, plays a crucial role in regulating a vast spectrum of physiological and psychological processes. Consequently, these receptors have emerged as prominent targets for therapeutic intervention in numerous neurological and psychiatric disorders. The development of selective serotonin receptor modulators has led to landmark drugs for the treatment of depression (Selective Serotonin Reuptake Inhibitors - SSRIs), anxiety, and psychosis. The piperidine moiety is a common structural motif in many CNS-active compounds, valued for its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for chemical modification.

N-(Piperidin-4-yl)methanesulfonamide hydrochloride has gained significant attention as a key starting material in the synthesis of novel serotonin receptor modulators. Its structure incorporates a reactive secondary amine on the piperidine ring, allowing for diverse chemical transformations, and a methanesulfonamide group that can influence the physicochemical properties and biological activity of the final compounds. This guide will provide a detailed exploration of the synthetic utility of this valuable building block.

Physicochemical Properties and Handling of N-(Piperidin-4-yl)methanesulfonamide Hydrochloride

A thorough understanding of the physicochemical properties of a starting material is paramount for successful and safe synthetic chemistry.

Property	Value	Source
CAS Number	166815-15-2	[1]
Molecular Formula	C₇H₁₇ClN₂O₂S	[1]
Molecular Weight	228.74 g/mol	[1]
Appearance	Solid
Boiling Point	346.1°C	[1]
Flash Point	163.1°C	[1]
Vapor Pressure	4.15E-05 mmHg at 25°C	[1]

Safety and Handling:

N-(Piperidin-4-yl)methanesulfonamide hydrochloride should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is important to work in a well-ventilated area or a fume hood to avoid inhalation of dust. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

N-(Piperidin-4-yl)methanesulfonamide Hydrochloride as a Versatile Synthetic Intermediate

The synthetic utility of N-(Piperidin-4-yl)methanesulfonamide hydrochloride lies in the reactivity of the secondary amine on the piperidine ring. This nitrogen atom can readily undergo N-alkylation or N-arylation reactions, allowing for the introduction of a wide variety of substituents. This versatility is crucial for exploring the structure-activity relationships (SAR) of novel serotonin receptor modulators.

Key Synthetic Transformations

The primary synthetic strategies involving N-(Piperidin-4-yl)methanesulfonamide hydrochloride for the synthesis of serotonin receptor modulators are:

• N-Alkylation: This is a common method to introduce alkyl or aralkyl groups to the piperidine nitrogen. The reaction typically involves an alkyl halide (or other electrophile) and a base to neutralize the generated acid.[2]

• Reductive Amination: This two-step, one-pot reaction involves the formation of an imine or enamine intermediate from the piperidine and a carbonyl compound (aldehyde or ketone), followed by reduction to the corresponding amine. This method is particularly useful for introducing more complex substituents.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction allows for the formation of a carbon-nitrogen bond between the piperidine nitrogen and an aryl or heteroaryl halide.

The choice of synthetic route depends on the desired final structure and the availability of starting materials.

Synthesis of a Potent 5-HT₄ Receptor Agonist: A Case Study

To illustrate the practical application of N-(Piperidin-4-yl)methanesulfonamide hydrochloride, we will examine the synthesis of a potent and orally active 5-HT₄ receptor agonist. 5-HT₄ receptor agonists have shown therapeutic potential for treating gastrointestinal motility disorders and cognitive impairment.

The synthesis of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide derivatives, which have demonstrated significant 5-HT₄ receptor agonist activity, provides a relevant example.[3] While the specific use of the methanesulfonamide derivative is not explicitly detailed in this particular study, the core piperidin-4-ylmethyl)benzamide scaffold highlights the importance of this class of intermediates. The general synthetic approach involves the N-alkylation of a piperidine derivative.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a serotonin receptor modulator using an N-substituted piperidine intermediate.

Caption: General workflow for the synthesis and evaluation of a serotonin receptor modulator.

Detailed Synthetic Protocol (Illustrative Example)

This protocol is a generalized procedure for the N-alkylation of N-(Piperidin-4-yl)methanesulfonamide hydrochloride, based on common laboratory practices for similar transformations.[2]

Step 1: Deprotonation

• To a stirred solution of N-(Piperidin-4-yl)methanesulfonamide hydrochloride (1.0 eq) in a suitable aprotic solvent (e.g., dry DMF, acetonitrile) is added a base (e.g., K₂CO₃, Et₃N, 2.2 eq) at room temperature.

• The reaction mixture is stirred for 30-60 minutes to ensure complete deprotonation of the piperidine hydrochloride.

Causality: The hydrochloride salt must be neutralized to the free base for the nitrogen to be nucleophilic enough to react with the electrophile. The choice of a non-nucleophilic base is crucial to avoid side reactions.

Step 2: N-Alkylation

• To the reaction mixture from Step 1, the desired alkylating agent (e.g., a substituted benzyl bromide, 1.1 eq) is added dropwise at room temperature.

• The reaction is then heated to an appropriate temperature (e.g., 60-80 °C) and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until completion.

Causality: Heating is often necessary to increase the reaction rate. The slow addition of the alkylating agent can help to minimize potential side reactions, such as dialkylation.

Step 3: Work-up and Purification

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between an organic solvent (e.g., ethyl acetate, dichloromethane) and water.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired N-alkylated product.

Self-Validation: The purity and identity of the final compound are confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Serotonin Receptor Signaling Pathways: A Framework for Drug Design

The design of selective serotonin receptor modulators requires an understanding of the downstream signaling pathways activated by these receptors. Most serotonin receptors are GPCRs that couple to various G proteins (Gαs, Gαi/o, Gαq/11), leading to the modulation of intracellular second messengers like cyclic AMP (cAMP) and inositol phosphates.[4][5]

Caption: Simplified overview of major serotonin receptor signaling pathways.

The methanesulfonamide group in N-(Piperidin-4-yl)methanesulfonamide hydrochloride can influence the binding affinity and selectivity of the final compound for different serotonin receptor subtypes. The sulfonamide moiety can act as a hydrogen bond acceptor and its presence can also modulate the overall lipophilicity and pharmacokinetic profile of the molecule.

Conclusion and Future Directions

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a valuable and versatile building block for the synthesis of novel serotonin receptor modulators. Its ready availability and the reactivity of the piperidine nitrogen allow for the efficient construction of diverse chemical libraries for screening and lead optimization in CNS drug discovery programs. The strategic incorporation of this intermediate, coupled with a deep understanding of serotonin receptor pharmacology and signaling, will continue to drive the development of innovative therapeutics for a range of neurological and psychiatric disorders. Future research will likely focus on the development of more efficient and stereoselective synthetic methodologies, as well as the exploration of novel substitutions on the piperidine ring to achieve even greater selectivity and improved drug-like properties.

References

• Sonda, S., et al. (2001). Design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonist. Bioorganic & Medicinal Chemistry, 9(5), 1275-1285.
• Various Authors. (2017). Procedure for N-alkylation of Piperidine?
• Sigma-Aldrich. (n.d.). n-piperidin-4-yl-methanesulfonamide AldrichCPR.
• Echemi. (n.d.). 166815-15-2, N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride Formula.
• Bockaert, J., et al. (2021). Novel and atypical pathways for serotonin signaling. Faculty Reviews, 10, 48.
• Wikipedia. (n.d.). 5-HT2A receptor.
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• National Center for Biotechnology Information. (n.d.). Design, Synthesis, and Biological Evaluation of a Series of 5- and 7-Hydroxycoumarin Derivatives as 5-HT1A Serotonin Receptor Antagonists.
• National Center for Biotechnology Information. (n.d.). Continuous Flow Synthesis of Anticancer Drugs.
• National Center for Biotechnology Information. (n.d.). Synthesis, Docking Studies and Pharmacological Evaluation of Serotoninergic Ligands Containing a 5-Norbornene-2-Carboxamide Nucleus.
• National Center for Biotechnology Information. (n.d.). Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity.
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• National Center for Biotechnology Information. (n.d.). Experimental Medicine Approaches in Early-Phase CNS Drug Development.
• Santa Cruz Biotechnology. (n.d.). N-[4-(piperidine-4-carbonyl)-phenyl]methanesulfonamide hydrochloride.
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• Defense Technical Information Center. (n.d.). Fentanyl Synthesis Using N-BOC-4-Piperidinone.
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• National Center for Biotechnology Information. (n.d.). Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors.
• National Center for Biotechnology Information. (n.d.). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey.
• Journal of Chemistry and Technologies. (2016).

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An In-depth Technical Guide to the Commercial Availability of N-(Piperidin-4-yl)methanesulfonamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a key building block in contemporary medicinal chemistry, valued for its piperidine core, a privileged scaffold in numerous pharmacologically active agents. This guide provides an in-depth analysis of its commercial availability, offering critical insights for researchers and drug development professionals. We will navigate the landscape of commercial suppliers, delve into the essential quality control and analytical validation protocols necessary upon receipt, and discuss the compound's applications. This document is structured to provide not just data, but a strategic framework for sourcing and utilizing this compound with scientific rigor and confidence.

Introduction: The Significance of the Piperidine Scaffold

The piperidine moiety is a cornerstone of modern drug design, appearing in a vast array of approved therapeutics. Its prevalence stems from its ability to impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a versatile scaffold for introducing diverse pharmacophoric elements.[1] N-(Piperidin-4-yl)methanesulfonamide hydrochloride, in particular, offers a synthetically tractable handle—the methanesulfonamide group—for further chemical elaboration, making it a valuable starting material for creating novel chemical entities.[2] Its application spans various therapeutic areas, including the development of anti-inflammatory agents and other targeted therapies.[2][3]

The hydrochloride salt form is typically preferred for its enhanced stability and handling characteristics compared to the free base. For researchers, securing a reliable supply of this intermediate with well-defined purity is the foundational first step in any discovery or development campaign.

Commercial Sourcing and Supplier Landscape

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is available from a range of chemical suppliers, catering primarily to the research and development sector. Availability can range from in-stock for immediate dispatch to lead times of several weeks, particularly for bulk quantities. It is crucial to note that different suppliers may offer the compound under various CAS numbers, sometimes distinguishing between the free base and the hydrochloride salt.

Supplier	Product Name/Code	CAS Number	Purity	Notes
Sigma-Aldrich (Merck)	n-piperidin-4-yl-methanesulfonamide	70724-72-0 (for free base)	Not specified	Sold as part of the "AldrichCPR" collection for early discovery. Buyer is responsible for confirming identity and purity.[4][5]
American Elements	(piperidin-4-yl)methanesulfonamide hydrochloride	1251925-40-2	Can be produced in high purity forms (99%+)	Offers various grades including technical and pharmaceutical.[6]
AChemBlock	N-ethyl-N-(piperidin-4-yl)methanesulfonamide hydrochloride	1232059-95-8	97%	Note: This is an N-ethylated analog, highlighting the importance of verifying the exact structure.[7]
Alchem Pharmtech	N-(Piperidin-4-yl)methanesulfonamide	70724-72-0	95%	Available in various pack sizes from 1g to 100g.[8]
Echemi	N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride	166815-15-2	Not specified	Note: This is the aminomethyl analog, a different though related structure.[9]

Expert Insight: The variability in CAS numbers and listed chemical names underscores the critical need for researchers to verify the structure against the supplier's provided information. The CAS number 1146493-57-6 is specific to N-(Piperidin-4-yl)methanesulfonamide hydrochloride, though it is less commonly cited by major suppliers compared to the CAS number for the free base. Always cross-reference the chemical structure.

The Self-Validating Protocol: In-House Quality Control

Given that some suppliers provide this compound without a comprehensive Certificate of Analysis (CoA), establishing a robust in-house quality control (QC) workflow is not just recommended, it is essential for ensuring the integrity of your research.[4] The causality is clear: unverified starting materials can lead to failed reactions, irreproducible biological data, and wasted resources. A self-validating procurement system treats every incoming batch as "untrusted until verified."

Diagram: Sourcing and QC Workflow

Caption: Workflow from supplier identification to material release.

Recommended Analytical Methods

A. Identity Confirmation: NMR and Mass Spectrometry

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure. The proton NMR should show characteristic peaks for the piperidine ring protons and the methyl group of the methanesulfonamide.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should be used to confirm the molecular weight of the free base cation. The expected exact mass for C₆H₁₄N₂O₂S is approximately 178.08.

B. Purity Assessment: High-Performance Liquid Chromatography (HPLC)

The primary challenge in developing an HPLC method for this compound is its lack of a strong ultraviolet (UV) chromophore, making detection by standard UV-Vis detectors difficult.

Expert Insight: To overcome the detection issue, two primary strategies are employed:

• Charged Aerosol Detection (CAD): A universal detector that is not dependent on chromophores. It nebulizes the eluent, creating charged particles that are measured, providing a response proportional to the mass of the analyte.[10]

• Pre-column Derivatization: Reacting the piperidine nitrogen with a UV-active agent, such as 4-toluenesulfonyl chloride, to create a derivative that can be easily detected by UV.[11]

Experimental Protocol: HPLC-CAD Method for Purity Analysis

This protocol is a validated approach for quantifying compounds with poor UV absorbance, adapted from established methods for similar analytes.[10]

• Instrumentation:

  • HPLC system with a quaternary pump and autosampler.

  • Charged Aerosol Detector (CAD).

• Chromatographic Conditions:

  • Column: Atlantis C18 (150 x 4.6 mm, 3.5 µm) or equivalent.

  • Mobile Phase: An isocratic mixture of 0.1% Heptafluorobutyric acid (HFBA) in water and acetonitrile (90:10, v/v). HFBA acts as an ion-pairing agent to improve retention on the reversed-phase column.[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10 µL.

• CAD Settings:

  • Gas Pressure: 35 psi (Nitrogen).

  • Evaporation and detection settings as per manufacturer's recommendation.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of N-(Piperidin-4-yl)methanesulfonamide hydrochloride and dissolve in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

• Validation:

  • The method should be validated for specificity, linearity, precision, and accuracy according to standard laboratory procedures.[10]

Safety, Handling, and Storage

Proper handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride is crucial for laboratory safety.

GHS Hazard Identification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[12]

• Skin Irritation (Category 2): Causes skin irritation.[12]

• Eye Irritation (Category 2A): Causes serious eye irritation.[12]

• Specific Target Organ Toxicity (Single Exposure, Respiratory Tract Irritation): May cause respiratory irritation.[12]

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Work in a well-ventilated area or a chemical fume hood.

Storage:

• Store at room temperature in a dry, well-sealed container.

Conclusion

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a readily accessible building block for researchers in drug discovery. However, its procurement requires a diligent approach. The onus is often on the end-user to perform rigorous quality control to validate the identity and purity of the material, especially when sourcing from suppliers that cater to early-stage research. By implementing a self-validating QC workflow incorporating techniques like HPLC-CAD and NMR, researchers can ensure the integrity of their starting materials, which is the bedrock of reproducible and reliable scientific outcomes.

References

• Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt . ResearchGate. [Link]

• N-(piperidin-4-ylmethyl)methanesulfonamide | C7H16N2O2S | CID 5095908 . PubChem. [Link]

• (piperidin-4-yl)methanesulfonamide hydrochloride | CAS 1251925-40-2 . American Elements. [Link]

• Merck n-piperidin-4-yl-methanesulfonamide . Casbuy. [Link]

• N-(piperidin-4-ylmethyl)methanesulfonamide Safety and Hazards . PubChem. [Link]

• Piperidin-4-one: the potential pharmacophore . PubMed. [Link]

• Synthesis method for N-substituted-4-piperidone.

• Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents . PubMed. [Link]

• Sulfonamide derivatives of substituted (piperidin-4-yl)-1H-benzo[d]imidazoles: design, synthesis, antimicrobial and anti-inflammatory activities, and docking studies evaluation and ADME properties . ResearchGate. [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride . PubMed. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Derivatives from N-(Piperidin-4-yl)methanesulfonamide Hydrochloride

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of diverse derivatives from the versatile building block, N-(Piperidin-4-yl)methanesulfonamide hydrochloride. The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals.[1][2][3] This document elucidates the core chemical principles and provides field-proven, step-by-step methodologies for the functionalization of the piperidine nitrogen. Key synthetic transformations, including N-alkylation, reductive amination, N-acylation, and N-arylation, are discussed in detail. The causality behind experimental choices, from reagent selection to reaction conditions, is explained to empower researchers to adapt and troubleshoot these protocols for their specific molecular targets.

Introduction: The Strategic Importance of the Piperidine Scaffold

N-(Piperidin-4-yl)methanesulfonamide is a critical starting material in modern drug discovery. Its structure combines a basic piperidine ring, which can be crucial for modulating physicochemical properties like solubility and cell permeability, with a methanesulfonamide group that can engage in key hydrogen bonding interactions with biological targets.[4] Derivatives of this scaffold have been explored for a wide range of therapeutic applications, including as central nervous system agents and potent antagonists for the Transient Receptor Potential Vanilloid-1 (TRPV1), a key target in pain and inflammation research.[5][6][7][8][9]

The synthetic utility of this compound stems from the secondary amine within the piperidine ring, which serves as a reactive handle for introducing a vast array of substituents (R-groups). This allows for the systematic exploration of the chemical space around the core scaffold to optimize potency, selectivity, and pharmacokinetic properties in structure-activity relationship (SAR) studies.

This guide will focus on the four primary pathways for derivatization, starting from the commercially available hydrochloride salt.

Figure 1: Core synthetic pathways for derivatizing N-(Piperidin-4-yl)methanesulfonamide.

Foundational Step: Liberation of the Free Base

The starting material is supplied as a hydrochloride salt to improve its stability and shelf-life. The protonated piperidine nitrogen is non-nucleophilic, necessitating a neutralization step to liberate the free secondary amine before any derivatization can occur. This is a critical and straightforward prerequisite for all subsequent protocols.

Causality of Choice: The choice of base is dictated by the reaction conditions of the subsequent step.

• Aqueous Bicarbonate/Carbonate: For protocols where the free base is extracted into an organic solvent before use, a simple wash with aqueous sodium bicarbonate or carbonate solution is sufficient. This method is robust and cost-effective.

• Organic Bases (e.g., Triethylamine, DIPEA): In one-pot procedures where the hydrochloride salt is used directly, an organic base like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) is added in situ. Typically, 1.1 to 2.2 equivalents are used to both neutralize the HCl salt and scavenge acid produced during the reaction (e.g., in acylation with acyl chlorides).

Synthetic Protocols and Methodologies

The following sections provide detailed, self-validating protocols for the primary derivatization strategies.

Protocol 1: N-Alkylation via Nucleophilic Substitution

This method introduces alkyl groups to the piperidine nitrogen using alkylating agents like halides or sulfonates. It is a fundamental and widely used transformation.

Principle: The nucleophilic secondary amine attacks the electrophilic carbon of an alkyl halide (or other electrophile with a suitable leaving group), forming a new C-N bond. A base is required to neutralize the hydrogen halide byproduct.

Experimental Workflow:

Figure 2: Workflow for the N-alkylation of N-(Piperidin-4-yl)methanesulfonamide.

Detailed Step-by-Step Protocol:

• Preparation: To a round-bottom flask, add N-(Piperidin-4-yl)methanesulfonamide free base (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile (ACN) (approx. 0.1 M concentration).

• Reagent Addition: Add the desired alkyl halide (R-X, 1.1 eq) to the suspension at room temperature.

• Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the pure N-alkylated derivative.

Reagent	M.W.	Equivalents	Purpose
N-(Piperidin-4-yl)methanesulfonamide	178.26	1.0	Starting Material (Free Base)
Alkyl Halide (R-X)	Variable	1.1 - 1.5	Electrophile
Potassium Carbonate (K₂CO₃)	138.21	2.0 - 3.0	Base
DMF or Acetonitrile	-	-	Solvent

Expert Insights: The choice of base and solvent is crucial. K₂CO₃ is a mild, inexpensive base suitable for most primary and benzylic halides.[10] DMF is an excellent polar aproc solvent that effectively dissolves the reactants and facilitates the SN2 reaction. For less reactive alkylating agents, a stronger base or higher temperatures may be necessary.

Protocol 2: Reductive Amination

Reductive amination is a powerful and versatile method for forming C-N bonds, particularly for introducing more complex or sterically hindered alkyl groups. It avoids the potential for over-alkylation that can sometimes be an issue with direct alkylation.[11]

Principle: The piperidine amine reacts with an aldehyde or ketone to form an intermediate iminium ion, which is then reduced in situ by a mild, selective reducing agent to yield the N-substituted product.[12][13]

Detailed Step-by-Step Protocol:

• Preparation: Dissolve N-(Piperidin-4-yl)methanesulfonamide hydrochloride (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in a solvent such as 1,2-dichloroethane (DCE) or methanol (MeOH).

• pH Adjustment (Optional but Recommended): Add a small amount of acetic acid (0.1-0.2 eq) to catalyze iminium ion formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the mixture. This reducing agent is particularly effective as it is mild enough not to reduce the starting aldehyde/ketone.[14][15]

• Reaction: Stir the reaction at room temperature for 2-16 hours. Monitor by TLC or LC-MS for the disappearance of the starting amine.

• Work-up: Quench the reaction by slowly adding aqueous sodium bicarbonate solution. Extract the product with an appropriate organic solvent (e.g., DCM). Dry the organic phase and concentrate.

• Purification: Purify the crude material via flash column chromatography.

Reagent	M.W.	Equivalents	Purpose
N-(Piperidin-4-yl)methanesulfonamide HCl	214.72	1.0	Starting Material
Aldehyde or Ketone	Variable	1.1	Carbonyl source
Sodium Triacetoxyborohydride	211.94	1.5	Selective Reducing Agent
Acetic Acid	60.05	0.1 - 1.0	Catalyst
1,2-Dichloroethane (DCE)	-	-	Solvent

Expert Insights: Sodium triacetoxyborohydride (STAB) is often the reagent of choice due to its selectivity and tolerance of mildly acidic conditions.[15] For sensitive substrates, other reducing agents like sodium cyanoborohydride (NaBH₃CN) can be used, although toxicity is a concern.[11] This method is exceptionally reliable for creating libraries of analogs for SAR studies.

Protocol 3: N-Acylation

This protocol installs an acyl group, forming a stable amide bond. N-acyl sulfonamides are recognized as important functional groups in medicinal chemistry, often acting as bioisosteres for carboxylic acids.[16][17]

Principle: The nucleophilic piperidine nitrogen attacks the electrophilic carbonyl carbon of an acylating agent (e.g., acyl chloride, anhydride, or an activated carboxylic acid).

Detailed Step-by-Step Protocol (using a coupling agent):

• Activation: In a flask, dissolve the desired carboxylic acid (1.1 eq), a coupling agent such as HATU (1.1 eq), and a non-nucleophilic base like DIPEA (3.0 eq) in DMF or DCM. Stir for 15-30 minutes at room temperature to form the activated ester.

• Amine Addition: Add a solution of N-(Piperidin-4-yl)methanesulfonamide free base (1.0 eq) in the same solvent to the activated ester mixture.

• Reaction: Stir at room temperature for 1-4 hours, monitoring by LC-MS.

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate. Wash the organic layer successively with 5% citric acid solution, saturated sodium bicarbonate solution, and brine. Dry and concentrate.

• Purification: Purify the product by flash chromatography or recrystallization.

Reagent	M.W.	Equivalents	Purpose
N-(Piperidin-4-yl)methanesulfonamide	178.26	1.0	Starting Material (Free Base)
Carboxylic Acid (R-COOH)	Variable	1.1	Acyl Source
HATU	380.23	1.1	Coupling Agent
DIPEA	129.24	3.0	Organic Base
DMF or DCM	-	-	Solvent

Expert Insights: While simpler acylating agents like acyl chlorides can be used with a base like triethylamine, peptide coupling agents (HATU, HOBt/EDC) are superior. They operate under mild, neutral pH conditions, minimizing side reactions and demonstrating broad functional group tolerance, which is critical when working with complex molecules.

Protocol 4: N-Arylation

Transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, are the state-of-the-art method for forming C(aryl)-N bonds.

Principle: A palladium or copper catalyst facilitates the coupling of the piperidine amine with an aryl halide or triflate. The reaction cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination.

Detailed Step-by-Step Protocol (Palladium-catalyzed):

• Preparation: In an oven-dried, inert-atmosphere (N₂ or Ar) flask, combine the aryl halide (Ar-X, 1.0 eq), N-(Piperidin-4-yl)methanesulfonamide free base (1.2 eq), a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.4 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), and a phosphine ligand (e.g., XPhos, 2-10 mol%).

• Solvent Addition: Add a dry, deoxygenated solvent like toluene or dioxane via syringe.

• Reaction: Heat the mixture to 80-110 °C. Monitor the reaction by LC-MS. These reactions can take from 2 to 24 hours.

• Work-up: Cool the reaction, filter through a pad of celite to remove the catalyst, and rinse with an organic solvent. Concentrate the filtrate.

• Purification: The crude product is typically purified by flash column chromatography.

Reagent	M.W.	Equivalents	Purpose
N-(Piperidin-4-yl)methanesulfonamide	178.26	1.2	Nucleophile (Free Base)
Aryl Halide (Ar-X)	Variable	1.0	Electrophile
Pd₂(dba)₃	915.72	0.01-0.05	Catalyst Precursor
XPhos	476.65	0.02-0.10	Ligand
Sodium tert-butoxide	96.10	1.4	Base
Toluene or Dioxane	-	-	Anhydrous Solvent

Expert Insights: N-arylation is mechanistically complex, and success is highly dependent on the correct combination of catalyst, ligand, base, and solvent.[18][19] Ligand choice is particularly critical for coupling challenging substrates. Copper-catalyzed Ullmann-type couplings can also be effective, sometimes under milder, ligand-free conditions, though they may require higher temperatures.[20]

Summary and Outlook

The synthetic routes detailed in this guide provide a robust toolkit for the derivatization of N-(Piperidin-4-yl)methanesulfonamide hydrochloride. By mastering these fundamental protocols—N-alkylation, reductive amination, N-acylation, and N-arylation—researchers can efficiently generate extensive libraries of novel compounds. Each method offers distinct advantages in terms of scope, mildness, and scalability, allowing for a tailored approach to the synthesis of target molecules for advancing drug discovery programs across various therapeutic areas.

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• N-Alkylation of Some Imidazopyridines. (n.d.). FABAD Journal of Pharmaceutical Sciences. [Link]

• The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex. (n.d.). New Journal of Chemistry (RSC Publishing). [Link]

• N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride. (n.d.). MySkinRecipes. [Link]

• Sulfonamide derivatives of substituted (piperidin-4-yl)-1H-benzo[d]imidazoles: design, synthesis, antimicrobial and anti-inflammatory activities, and docking studies evaluation and ADME properties. (2023). ResearchGate. [Link]

• Synthesis and structure-activity relationship of N-(piperidin-4-yl)benzamide derivatives as activators of hypoxia-inducible factor 1 pathways. (2018). PubMed. [Link]

• One-step mild N-alkylation of chiral sulfinamides. (2016). ResearchGate. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. [Link]

• N-(piperidin-4-ylmethyl)methanesulfonamide. (n.d.). PubChem. [Link]

• Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal. (2015).

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). PubMed. [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• Discovery of N-(3-fluoro-4-methylsulfonamidomethylphenyl)urea as a potent TRPV1 antagonistic template. (2020). PMC - NIH. [Link]

• Recent advances in the synthesis of N-acyl sulfonamides. (2021). PMC - NIH. [Link]

• N‐arylation of methanesulfonamide with various aryl halides (Teo method). (n.d.). ResearchGate. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

• Discovery of piperidine carboxamide TRPV1 antagonists. (2008). ResearchGate. [Link]

• Sulfonamides: Synthesis and The Recent Applications in Medicinal Chemistry. (2020). ResearchGate. [Link]

• Mild Pd-Catalyzed N-Arylation of Methanesulfonamide and Related Nucleophiles: Avoiding Potentially Genotoxic Reagents and Byproducts. (2011). Organic Chemistry Portal. [Link]

• Medicinal Chemistry, Pharmacology and Clinical Implications of TRPV1 receptor antagonists. (n.d.). sfera - Unife. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. [Link]

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• Facile N-arylation of amines and sulfonamides and o-arylation of phenols and arenecarboxylic acids. (n.d.). PubMed. [Link]

• Reductive Amination - Common Conditions. (n.d.). organic-reaction.com. [Link]

• One-Pot Synthesis of Diaryl Sulfonamides using an Iron- and Copper-Catalyzed Aryl C–H Amidation Process. (2022). Thieme Chemistry. [Link]

• TRPV1: A Potential Drug Target for Treating Various Diseases. (n.d.). MDPI. [Link]

• Recent advances in the synthesis of N-acyl sulfonamides. (n.d.). RSC Publishing. [Link]

• Copper catalyzed N-arylation of sulfonamides with aryl bromides under ligand-free conditions. (2013). Nanyang Technological University. [Link]

• Novel piperazine urea derivatives as highly potent transient receptor potential vanilloid 1 (TRPV1) antagonists. (2021). PubMed. [Link]

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Mastering Amide Bond Formation with N-(Piperidin-4-yl)methanesulfonamide Hydrochloride: An In-Depth Guide for Synthetic Chemists

Introduction: The Strategic Importance of the Piperidine-Sulfonamide Scaffold in Modern Drug Discovery

The piperidine moiety is a cornerstone in medicinal chemistry, gracing the structures of numerous blockbuster drugs due to its favorable pharmacokinetic properties and its ability to serve as a versatile scaffold for exploring chemical space. When coupled with a sulfonamide group, as in N-(Piperidin-4-yl)methanesulfonamide, it offers a unique combination of structural rigidity, hydrogen bonding capabilities, and metabolic stability. This makes it a highly sought-after building block for the synthesis of novel therapeutic agents targeting a wide array of diseases. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of N-(Piperidin-4-yl)methanesulfonamide hydrochloride in amide coupling reactions, a pivotal transformation in the synthesis of many pharmaceutical candidates.

Core Principles: Navigating the Nuances of Amide Coupling with a Hydrochloride Salt

The successful formation of an amide bond between a carboxylic acid and N-(Piperidin-4-yl)methanesulfonamide hydrochloride hinges on several key experimental parameters. Understanding the causality behind these choices is paramount for achieving high yields and purity.

The Critical Role of the Base

N-(Piperidin-4-yl)methanesulfonamide is provided as a hydrochloride salt to enhance its stability and shelf-life. However, the presence of the hydrochloride necessitates the use of a base in the coupling reaction. The base serves two primary functions:

• Neutralization: It deprotonates the piperidinium hydrochloride to liberate the free, nucleophilic secondary amine, which is the reactive species in the amide coupling.

• Facilitating the Reaction: Many coupling reagents, particularly uronium/aminium salts, require a non-nucleophilic base to facilitate the activation of the carboxylic acid and the subsequent coupling step.

A common choice for this purpose is a tertiary amine base such as N,N-diisopropylethylamine (DIPEA), also known as Hünig's base, or triethylamine (TEA). Typically, at least two equivalents of the base are required: one to neutralize the hydrochloride salt and one to facilitate the coupling reaction itself.

Selecting the Appropriate Coupling Reagent

The landscape of amide coupling reagents is vast, with each class of reagents offering distinct advantages. The most common method for forming an amide bond is the condensation of a carboxylic acid and an amine, which generally requires the activation of the carboxylic acid.[1] This activation can be achieved in a one-pot process where the activated carboxylic acid reacts directly, or in a two-step process involving the isolation of an activated intermediate.[1]

For the coupling of N-(Piperidin-4-yl)methanesulfonamide, uronium/aminium and carbodiimide-based reagents are among the most effective.

• Uronium/Aminium Salts (HATU, HBTU): Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate) are highly efficient and lead to rapid reactions with minimal side products.[2] They are particularly useful for coupling sterically hindered substrates. An efficient amidation of carboxylate salts with amine hydrochloride salts can be achieved in high yields using HBTU in combination with Hünig's base.[3]

• Carbodiimides (EDC, DCC): N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) is a popular choice due to its water-solubility, which allows for a straightforward aqueous workup to remove the urea byproduct.[4] Dicyclohexylcarbodiimide (DCC) is also effective, but the dicyclohexylurea (DCU) byproduct is poorly soluble in most organic solvents, often necessitating filtration for its removal. To minimize racemization, carbodiimides are frequently used in conjunction with additives like 1-hydroxybenzotriazole (HOBt).

The general mechanism for amide bond formation involves the activation of a carboxylic acid by a coupling reagent to form a reactive intermediate, which is then susceptible to nucleophilic attack by the amine.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the amide coupling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride with a generic carboxylic acid.

Protocol 1: General Amide Coupling using HATU

This protocol is recommended for its high efficiency and broad substrate scope.

Materials:

• N-(Piperidin-4-yl)methanesulfonamide hydrochloride

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq).

• Dissolution: Dissolve the carboxylic acid in anhydrous DMF (approximately 0.1-0.5 M).

• Addition of Amine and Base: Add N-(Piperidin-4-yl)methanesulfonamide hydrochloride (1.1 eq) to the solution, followed by the dropwise addition of DIPEA (2.5 eq). Stir the mixture at room temperature for 10-15 minutes.

• Activation and Coupling: Add HATU (1.2 eq) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Work-up:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired amide.

Visualizing the Workflow and Mechanism

To further elucidate the process, the following diagrams illustrate the experimental workflow and the generally accepted reaction mechanism for HATU-mediated amide coupling.

Caption: The general mechanism of amide bond formation using HATU.

Comparative Data of Common Coupling Reagents

The choice of coupling reagent can significantly impact the reaction outcome. The following table provides a comparison of commonly used reagents for amide bond formation.

Coupling Reagent	Additive(s)	Typical Base	Solvent(s)	Key Advantages	Potential Drawbacks
HATU	None required	DIPEA, TEA	DMF, DCM	High reactivity, low racemization, suitable for hindered substrates	Higher cost, potential for side reactions if used in large excess
HBTU	None required	DIPEA, TEA	DMF, DCM	Good reactivity, widely used	Slightly less reactive than HATU
EDC·HCl	HOBt, DMAP	DIPEA, TEA	DMF, DCM, H₂O	Water-soluble byproduct allows for easy work-up	Can lead to racemization without additives, potential for N-acylurea formation
DCC	HOBt, DMAP	None required (unless amine is a salt)	DCM, THF	Inexpensive, effective	Insoluble DCU byproduct can complicate purification

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	- Incomplete neutralization of the hydrochloride salt- Inactive coupling reagent- Wet solvent or reagents- Steric hindrance	- Ensure at least 2 equivalents of base are used- Use fresh, high-quality coupling reagent- Use anhydrous solvents and dry reagents thoroughly- Switch to a more powerful coupling reagent like HATU; consider elevated temperatures
Formation of N-acylurea byproduct (with carbodiimides)	- Slow reaction with the amine	- Add HOBt to form a more stable active ester- Lower the reaction temperature
Racemization of chiral carboxylic acids	- High reaction temperature- Prolonged reaction time- Use of a strong base	- Perform the reaction at 0°C to room temperature- Monitor the reaction closely and work-up as soon as it is complete- Use a non-nucleophilic base like DIPEA; consider using additives like HOBt
Difficulty in removing byproducts	- Insoluble urea (DCC)- Water-soluble byproducts in non-polar solvents	- For DCU, filter the reaction mixture before work-up- For water-soluble byproducts, perform an aqueous wash during work-up

Conclusion

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a valuable building block in the synthesis of novel chemical entities for drug discovery. Successful amide coupling of this reagent is readily achievable with a fundamental understanding of the role of the base and the appropriate selection of a coupling reagent. The protocols and troubleshooting guide provided herein serve as a robust starting point for researchers to confidently and efficiently incorporate this important scaffold into their synthetic campaigns.

References

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Link

• BenchChem. A Comparative Guide to Amide Bond Formation: Decanoyl Chloride vs. Modern Coupling Agents. Link

• Current Chemistry Letters. Process optimization for acid-amine coupling: a catalytic approach. Link

• Organic Chemistry Portal. Amide synthesis by acylation. Link

• El-Faham, A.; Albericio, F. Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 2011 , 111 (11), 6557–6602. Link

• Valeur, E.; Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 2009 , 38 (2), 606–631. Link

• Aapptec Peptides. Coupling Reagents. Link

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link

• Goodreid, J. D.; et al. An efficient amidation of carboxylate salts with either free amines or their ammonium hydrochloride salts. The Journal of Organic Chemistry, 2014 , 79 (3), 943–954. Link

• Montalbetti, C. A. G. N.; Falque, V. Amide bond formation and peptide coupling. Tetrahedron, 2005 , 61 (46), 10827–10852. Link

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. PubMed Central. Link

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Application Note: A Scalable and Efficient Synthesis of N-(Piperidin-4-yl)methanesulfonamide Hydrochloride

Introduction: The Significance of the Piperidine Scaffold in Modern Drug Discovery

The piperidine moiety is a cornerstone in medicinal chemistry, recognized for its prevalence in a vast array of pharmaceuticals and natural products.[1][2][3] Its saturated heterocyclic structure provides a versatile three-dimensional framework that can be functionalized to modulate pharmacological activity and pharmacokinetic properties. N-(Piperidin-4-yl)methanesulfonamide hydrochloride, in particular, serves as a critical intermediate in the synthesis of various therapeutic agents, including those targeting the central nervous system (CNS).[4][5] The incorporation of the methanesulfonamide group can enhance both the binding affinity to biological targets and the aqueous solubility of the final active pharmaceutical ingredient (API).[1][5]

This application note provides a comprehensive guide to the large-scale synthesis of N-(Piperidin-4-yl)methanesulfonamide hydrochloride, focusing on a robust and scalable three-step process. The presented protocol is designed to be efficient, cost-effective, and amenable to industrial production, while also prioritizing safety and environmental considerations.

Synthetic Strategy: A Three-Step Approach to High-Purity Product

The most judicious and scalable synthetic route to N-(Piperidin-4-yl)methanesulfonamide hydrochloride commences with the readily available 1-Boc-4-piperidone. This strategy leverages the stability and ease of handling of the Boc (tert-butyloxycarbonyl) protecting group, which is instrumental in directing the regioselectivity of the subsequent transformations.[6][7][8][9] The overall synthesis is elegantly partitioned into three distinct stages:

• Reductive Amination: Formation of the pivotal intermediate, tert-butyl 4-aminopiperidine-1-carboxylate, through the reductive amination of 1-Boc-4-piperidone.

• Methanesulfonylation: The chemoselective sulfonylation of the primary amino group of the intermediate with methanesulfonyl chloride.

• Deprotection and Salt Formation: The concomitant removal of the Boc protecting group and the formation of the desired hydrochloride salt in a single, efficient step.

The following diagram provides a high-level overview of this synthetic workflow.

Caption: High-level workflow for the synthesis of N-(Piperidin-4-yl)methanesulfonamide hydrochloride.

Detailed Protocols and Experimental Considerations

Stage 1: Synthesis of tert-butyl 4-aminopiperidine-1-carboxylate

The cornerstone of this synthesis is the efficient and high-yielding conversion of 1-Boc-4-piperidone to its corresponding 4-amino derivative. Reductive amination is the method of choice for this transformation on a large scale due to its operational simplicity and the commercial availability of the necessary reagents.[7]

Caption: Simplified mechanism of reductive amination.

Protocol:

• Reactor Setup: To a suitably sized reactor equipped with a mechanical stirrer, thermometer, and nitrogen inlet, charge 1-Boc-4-piperidone (1.0 eq) and a suitable solvent such as methanol or ethanol.

• Ammonia Addition: Cool the mixture to 0-5 °C and introduce a solution of ammonia in methanol (typically 7N, 2.0-3.0 eq). The use of an ammonia solution simplifies handling on a large scale compared to gaseous ammonia.

• Reducing Agent Addition: While maintaining the temperature at 0-10 °C, slowly add a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)3) or sodium cyanoborohydride (NaBH3CN) in portions. NaBH(OAc)3 is often preferred for its milder nature and reduced toxicity.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, HPLC, or GC-MS) until complete consumption of the starting material is observed.

• Workup and Isolation:

  • Carefully quench the reaction by the slow addition of water, being mindful of any potential gas evolution.

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the organic solvent.

  • Adjust the pH of the aqueous residue to >10 with a base such as sodium hydroxide.

  • Extract the product into a suitable organic solvent like dichloromethane or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can often be used in the next step without further purification. If necessary, it can be purified by crystallization or column chromatography.

Parameter	Recommendation	Rationale
Solvent	Methanol, Ethanol	Good solubility for reactants, compatible with reducing agents.
Reducing Agent	Sodium triacetoxyborohydride	Mild, selective, and commercially available in large quantities.
Temperature	0-10 °C (addition), RT (reaction)	Controls the rate of reaction and minimizes side products.
Reaction Time	12-24 hours	Ensures complete conversion.
Yield	Typically >85%	High-yielding transformation.

Stage 2: Synthesis of tert-butyl 4-(methylsulfonamido)piperidine-1-carboxylate

This stage involves the formation of the sulfonamide bond, a robust and common functional group in many pharmaceuticals. The reaction of the primary amine with methanesulfonyl chloride is a straightforward and high-yielding process.[10][11][12][13]

Caption: Simplified mechanism of methanesulfonylation.

Protocol:

• Reactor Setup: In a clean and dry reactor, dissolve tert-butyl 4-aminopiperidine-1-carboxylate (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a tertiary amine base, such as triethylamine (1.2-1.5 eq) or diisopropylethylamine (DIPEA), to the solution. The base is crucial to neutralize the HCl generated during the reaction.

• Mesyl Chloride Addition: Cool the reaction mixture to 0-5 °C and add methanesulfonyl chloride (1.1-1.2 eq) dropwise, ensuring the internal temperature does not exceed 10 °C. This addition is exothermic and requires careful control.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC or HPLC.

• Workup and Isolation:

  • Quench the reaction with water or a dilute aqueous solution of an acid (e.g., 1M HCl) to neutralize any remaining base.

  • Separate the organic layer, and wash it successively with water, a saturated solution of sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to afford the crude product.

• Purification: The crude product is typically a solid and can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes or isopropanol.[14][15]

Parameter	Recommendation	Rationale
Solvent	Dichloromethane (DCM)	Good solubility, inert to reaction conditions.
Base	Triethylamine	Effectively scavenges HCl, readily available.
Temperature	0-5 °C (addition), RT (reaction)	Controls exothermicity and prevents side reactions.
Reaction Time	2-4 hours	Generally a rapid reaction.
Yield	Typically >90%	High-yielding and clean conversion.

Stage 3: Deprotection and Hydrochloride Salt Formation

The final step involves the removal of the Boc protecting group under acidic conditions, which concurrently protonates the piperidine nitrogen to form the desired hydrochloride salt.[7][16][17]

Caption: Simplified mechanism of Boc deprotection and hydrochloride salt formation.

Protocol:

• Reactor Setup: Charge the tert-butyl 4-(methylsulfonamido)piperidine-1-carboxylate (1.0 eq) into a reactor.

• Acidic Deprotection: Add a solution of hydrochloric acid in a suitable solvent. A common choice is a 4M solution of HCl in 1,4-dioxane or isopropanol. The reaction is typically carried out at room temperature.

• Reaction Monitoring: Stir the mixture for 2-6 hours. The progress of the deprotection can be monitored by the disappearance of the starting material using TLC or HPLC. The product will often precipitate out of the solution as the hydrochloride salt.

• Isolation and Purification:

  • Once the reaction is complete, the solid product can be collected by filtration.

  • Wash the filter cake with a suitable solvent, such as diethyl ether or methyl tert-butyl ether (MTBE), to remove any non-polar impurities.

  • Dry the product under vacuum to obtain N-(Piperidin-4-yl)methanesulfonamide hydrochloride as a crystalline solid.

• Recrystallization (if necessary): For higher purity, the product can be recrystallized from a suitable solvent system, such as ethanol/water or isopropanol.

Parameter	Recommendation	Rationale
Reagent	4M HCl in Dioxane or Isopropanol	Readily available, efficient for Boc deprotection, and provides the chloride counterion.
Solvent	Dioxane, Isopropanol	Good solvents for the deprotection reaction and often facilitate product precipitation.
Temperature	Room Temperature	Mild conditions are sufficient for this transformation.
Reaction Time	2-6 hours	Typically proceeds to completion within this timeframe.
Yield	Typically >95%	High-yielding and clean conversion with straightforward isolation.

Safety Considerations

• Methanesulfonyl chloride is corrosive and lachrymatory. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Ammonia solutions are corrosive and have a strong odor. Handle in a well-ventilated area.

• Sodium triacetoxyborohydride and sodium cyanoborohydride are toxic and should be handled with care. Avoid inhalation of dust.

• Hydrochloric acid solutions are corrosive. Handle with appropriate PPE.

• The workup procedures involving acids and bases can be exothermic and should be performed with caution, especially on a large scale.

Conclusion

The presented three-step synthesis of N-(Piperidin-4-yl)methanesulfonamide hydrochloride provides a robust, scalable, and high-yielding route to this valuable pharmaceutical intermediate. By utilizing a Boc-protection strategy, the synthesis is highly controlled and affords the final product in high purity. The protocols outlined in this application note have been designed with large-scale production in mind, emphasizing operational simplicity, safety, and efficiency.

References

• Piperidin-4-one: the potential pharmacophore. PubMed. [Link]

• (piperidin-4-yl)methanesulfonamide hydrochloride. American Elements. [Link]

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• N-(Piperidin-4-yl)methanesulfonamide hydrochloride. MySkinRecipes. [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. [Link]

• Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. PMC - NIH. [Link]

• Fentanyl Synthesis Using N-BOC-4-Piperidinone. DTIC. [Link]

• Method for preparing 4-Boc-aminopiperidine.

• Sulfonamide derivatives of substituted (piperidin-4-yl)-1H-benzo[d]imidazoles: design, synthesis, antimicrobial and anti-inflammatory activities, and docking studies evaluation and ADME properties. ResearchGate. [Link]

• Method for synthesizing 1-boc-4-aminopiperidine.

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC - NIH. [Link]

• Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. PMC - NIH. [Link]

• A practical, catalytic and selective deprotection of a Boc group in N,N ´-diprotected amines using iron(III)-catalysis. ResearchGate. [Link]

• A convenient synthesis of N-Boc-4-formylpiperidine. ResearchGate. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. [Link]

• Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. ResearchGate. [Link]

• Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC - NIH. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. [Link]

• A Convenient Synthesis of Amino Acid Arylamides Utilizing Methanesulfonyl Chloride and N-Methylimidazole. ResearchGate. [Link]

• An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. ResearchGate. [Link]

• A Convenient Synthesis of Amino Acid Arylamides Utilizing Methanesulfonyl Chloride and N-Methylimidazole. Organic Chemistry Portal. [Link]

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. ResearchGate. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Journal of Indian Chemical Society. [Link]

• Synthesis and Crystal Structure of 1-(2-Nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol. ResearchGate. [Link]

Sources

• 1. Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrevlett.com [chemrevlett.com]
• 4. N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride [myskinrecipes.com]
• 5. N-(Piperidin-4-yl)methanesulfonamide hydrochloride [myskinrecipes.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. CN107805218B - Method for preparing 4-Boc-aminopiperidine - Google Patents [patents.google.com]
• 9. CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine - Google Patents [patents.google.com]
• 10. 1-BOC-4-METHANESULFONYLOXYMETHYL-PIPERIDINE synthesis - chemicalbook [chemicalbook.com]
• 11. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Convenient Synthesis of Amino Acid Arylamides Utilizing Methanesulfonyl Chloride and N-Methylimidazole [organic-chemistry.org]
• 14. chemrevlett.com [chemrevlett.com]
• 15. researchgate.net [researchgate.net]
• 16. scispace.com [scispace.com]
• 17. reddit.com [reddit.com]

Technical Notes & Optimization

improving the yield of reactions with N-(Piperidin-4-yl)methanesulfonamide hydrochloride

Reagent ID: N-(Piperidin-4-yl)methanesulfonamide hydrochloride CAS: 166815-15-2 (Generic/Free base related), 1251925-40-2 (HCl salt specific) Support Tier: Level 3 (Senior Application Scientist)[1][2][3]

Introduction: Understanding Your Reagent

Welcome to the technical support hub for N-(Piperidin-4-yl)methanesulfonamide hydrochloride . This building block is a critical motif in medicinal chemistry, particularly for JAK inhibitors, GPCR ligands, and kinase inhibitors.[2][3]

However, its dual functionality (a basic secondary amine and an acidic sulfonamide) combined with its hydrochloride salt form creates specific "trap" points in synthesis.[1][2] This guide addresses the three most common support tickets we receive: Solubility/Reactivity Failures , Low Yields in Amide Couplings , and Product Loss During Workup .[2][3]

Module 1: Solubility & Reactivity (The "Start-Up" Failure)

User Issue: "The reagent remains a suspension in DCM or THF, and the reaction conversion is <10%."

Root Cause Analysis

As an HCl salt, the piperidine nitrogen is protonated (

).[1][2][3] In this state, it is:

• Non-nucleophilic: It cannot attack electrophiles (acid chlorides, activated esters).[1][2][3]

• Insoluble: The ionic lattice resists dissolution in non-polar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).[1][2]

Troubleshooting Protocol

Option A: In-Situ Neutralization (Recommended for Amide Couplings)

Do not attempt to dissolve the salt in pure DCM.[1][2][3]

• Solvent Switch: Use DMF (Dimethylformamide) or DMAc (Dimethylacetamide).[1][2][3] The salt is significantly more soluble in these polar aprotic solvents.[1][2]

• Base Stoichiometry: You must add enough base to neutralize the HCl before the reaction can proceed.[1][2][3]

  • Rule: Total Base = (1.0 eq for HCl neutralization) + (Stoichiometry required for reaction).

Option B: Ex-Situ Free-Basing (Recommended for Sensitive Electrophiles)

If your electrophile is hydrolytically unstable or sensitive to excess base, generate the free base first.[1][2][3]

• Suspend the HCl salt in DCM/MeOH (9:1).

• Add Carbonate resin (solid supported base) or wash with saturated

  .[1][2]

• Dry organic layer (

  ), filter, and concentrate.[1][2]

• Result: The free base is soluble in DCM/THF.[1][2][3]

Decision Logic: Solvent & Base Selection

Figure 1: Decision matrix for solvent and base selection based on electrophile stability.[1][2][3]

Module 2: Low Yield in Amide Couplings

User Issue: "I used 1.2 equivalents of HATU and 2.0 equivalents of DIPEA, but yield is stuck at 40%."

Technical Insight

This is a classic stoichiometry error.

• The Math:

  • 1.0 eq of DIPEA is consumed immediately to neutralize the Piperidine-HCl.[1][2]

  • 1.0 eq of DIPEA is consumed by the HATU/Acid activation cycle.[1][2]

  • Result: You have 0.0 eq of base left to keep the amine deprotonated during the coupling event.[1][3] The reaction stalls because the amine reprotonates.[1][2]

Optimization Table: Base Equivalents

Component	Standard Protocol (Free Amine)	Protocol for Piperidine-HCl Salt	Reason
Carboxylic Acid	1.0 eq	1.0 eq	Limiting reagent.[1][2][3]
Coupling Agent (HATU)	1.1 - 1.2 eq	1.2 eq	Standard activation.[1][2][3]
Amine Reagent	1.0 - 1.2 eq	1.2 eq	Slight excess ensures conversion.[1][2][3]
Base (DIPEA/TEA)	2.0 - 3.0 eq	4.0 - 5.0 eq	CRITICAL: 1 eq for HCl + 1 eq for activation + 2 eq to maintain basic pH.[1][2][3]

Competitive Reactivity Warning

The sulfonamide nitrogen (

) has a pKa of ~10.[1][2][3]

• Risk: If you use a very strong base (e.g., NaH, LiHMDS) or huge excess of base, you may deprotonate the sulfonamide.[2]

• Consequence: The sulfonamide anion can react with the activated ester, forming a bis-acylated side product.[1][2]

• Solution: Stick to DIPEA or NMM (N-methylmorpholine).[1] Avoid inorganic bases like

  in DMF for amide couplings unless necessary, as they can encourage sulfonamide side-reactions.[1][2]

Module 3: Workup & Purification (The "Invisible Product")

User Issue: "The reaction looked clean by LCMS, but I recovered almost nothing after aqueous extraction."

The Amphoteric Trap

Your product contains:

• A polar amide/urea linkage.[1][2][3]

• A sulfonamide group (H-bond donor/acceptor, polar).[1][2][3]

• Potentially a tertiary amine (if reductive amination was used).[1][2]

This makes the molecule highly polar (low

).[1][2] Standard EtOAc/Water extractions often fail because the product partitions into the aqueous phase, especially if the pH is not strictly controlled.[2]

Recovery Protocols

Method A: The "Salting Out" Extraction (Standard)

• Quench reaction with water.[1][2][4]

• Saturate the aqueous phase with NaCl (Solid brine). This pushes the organic product out of the water layer.[1]

• Use DCM:Isopropanol (3:1) or CHCl

  :Isopropanol (3:1) as the extraction solvent, not pure EtOAc.[1][2] The alcohol helps solvate the polar sulfonamide.[1][2]

Method B: Direct Loading (High Throughput)

Skip the aqueous workup entirely to prevent loss.[1][2][3]

• Dilute the DMF reaction mixture with MeOH.

• Filter to remove any inorganic salts.[1][2]

• Load directly onto a C18 Reverse Phase column.

• Elute with Water (0.1% Formic Acid) / Acetonitrile gradient.

  • Note: The sulfonamide is stable in acidic mobile phases.[1][2]

Module 4: Nucleophilic Aromatic Substitution ( )

User Issue: "Trying to react the amine with a chloropyrimidine. Reaction is slow."

Mechanism & Causality

In

, the nucleophile must attack the aromatic ring.[2][3] The HCl salt inhibits this completely.[1][2]

• Requirement: The amine must be free and the solvent must be polar enough to stabilize the Meisenheimer transition state.[1]

Workflow Visualization

Figure 2: Optimization pathways for

reactions involving the hydrochloride salt.

FAQs

Q: Can I use Pyridine as both solvent and base? A: Yes, but with caution.[1][2][3] Pyridine is a weak base.[1][2] It is excellent for acyl chloride couplings but may be too weak to drive

reactions efficiently compared to DIPEA or .[1][2]

Q: Is the sulfonamide group stable to acid deprotection (e.g., Boc removal elsewhere)? A: Yes. Methanesulfonamides are generally stable to TFA/DCM and HCl/Dioxane conditions used for Boc deprotection.[1][2]

Q: Why do I see a peak at M+14 in my LCMS? A: If you used Methanol as a solvent with an acid chloride, you likely formed the methyl ester of your acid instead of the amide.[2][3] If you see M+14 relative to product, it might be methylation of the sulfonamide if you used Methyl Iodide or a similar alkylating agent in the presence of strong base.[2]

References

• PubChem. N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride Compound Summary. National Library of Medicine.[1][2] Available at: [Link][1][2]

• Montalbetti, C. A., & Falque, V. (2005).[1][2][3] Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.[1][2] (General reference for HATU/Base stoichiometry).

• Roughley, S. D., & Jordan, A. M. (2011).[1][2] The medicinal chemist’s guide to solving ADMET challenges. Royal Society of Chemistry.[1][2] (Reference for LogP and solubility issues of polar sulfonamides).

Sources

• 1. Methanesulfonamide, N-[4-[[1-[2-(6-methyl-2-pyridinyl)ethyl]-4-piperidinyl]carbonyl]phenyl]-, dihydrochloride [CAS] | C21H28ClN3O3S | CID 10433231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - N-(piperidin-4-yl)aminosulfonamide hydrochloride (C5H13N3O2S) [pubchemlite.lcsb.uni.lu]
• 3. N-(piperidin-4-ylmethyl)methanesulfonamide | C7H16N2O2S | CID 5095908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Amide Synthesis [fishersci.co.uk]

purification challenges with N-(Piperidin-4-yl)methanesulfonamide hydrochloride derivatives

Welcome to the technical support center for the purification of N-(Piperidin-4-yl)methanesulfonamide hydrochloride and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining these highly polar, often chiral, compounds with the desired purity. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt methods to your specific derivative.

Introduction: The Purification Challenge

N-(Piperidin-4-yl)methanesulfonamide hydrochloride and its analogues are prevalent scaffolds in medicinal chemistry due to the versatile piperidine ring.[1][2] However, their purification is frequently non-trivial. The combination of a basic piperidine nitrogen (protonated as the HCl salt), a polar sulfonamide group, and potentially other functional groups creates a molecule with high aqueous solubility and complex chromatographic behavior. This guide provides solutions to common purification roadblocks.

Part 1: Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding the purification strategy for these compounds.

Q1: My N-(Piperidin-4-yl)methanesulfonamide HCl derivative is extremely water-soluble. How does this impact my purification strategy?

A1: High water solubility is a double-edged sword. While it simplifies aqueous reactions and extractions, it complicates purification by crystallization and standard reversed-phase chromatography.

• Crystallization: High solubility in polar solvents like water or ethanol means that achieving supersaturation for crystal formation can be difficult, often resulting in low yields. You may need to employ solvent/anti-solvent systems or evaporation techniques.[3]

• Reversed-Phase HPLC: These polar compounds typically show poor retention on standard C18 columns with traditional mobile phases (e.g., acetonitrile/water), often eluting in the solvent front with impurities.[4][5] This makes achieving separation challenging.

Q2: What are the most common impurities I should expect from the synthesis of these derivatives?

A2: Impurity profiles are route-dependent, but common contaminants include:

• Unreacted Starting Materials: Such as the parent piperidine or the sulfonyl chloride.

• Reaction Byproducts: Water can react with acyl or sulfonyl chlorides to form carboxylic or sulfonic acids.[1]

• Di-substituted Products: If the piperidine nitrogen is a secondary amine, N,N-disubstituted byproducts can form.

• Hofmann Alkylation Products: If haloalkanes are used in the synthesis, quaternary ammonium impurities can arise.[1]

• Residual Solvents: Solvents used in the reaction or workup can be trapped in the solid product.

Q3: Should I purify my compound as the free base or the hydrochloride salt?

A3: This is a critical strategic decision.

• Purifying as the Free Base:

  • Pros: The free base is less polar and more amenable to standard normal-phase or reversed-phase chromatography. It is often more soluble in common organic solvents.

  • Cons: Requires an additional basification step before purification and a salt-formation step afterward. The free amine can be less stable (e.g., susceptible to oxidation or carboxylation with atmospheric CO2).

• Purifying as the Hydrochloride Salt:

  • Pros: This is often the final, more stable form of the drug substance. It avoids extra synthetic steps.

  • Cons: Purification is more challenging due to high polarity and solubility.[6] Specialized chromatographic techniques like ion-exchange or HILIC may be necessary.[4] Crystallization can be difficult.

Part 2: Troubleshooting Crystallization

Crystallization is the preferred method for large-scale purification. However, these molecules often present specific challenges.

Problem 1: My compound "oils out" instead of crystallizing.

Cause: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice. This often happens when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent system, or due to the presence of impurities that depress the melting point.[3]

Solutions:

• Reduce the Rate of Supersaturation:

  • Slower Cooling: Allow the solution to cool to room temperature slowly and undisturbed before moving it to an ice bath.[3]

  • Solvent/Anti-Solvent Method: Dissolve your compound in a minimum amount of a "good" solvent (e.g., methanol, water). Slowly add a miscible "anti-solvent" (e.g., isopropanol, ethyl acetate, diethyl ether) in which the compound is poorly soluble, until persistent turbidity is observed.[3][6] Then, allow it to stand.

• Increase the Solution Temperature: Add more hot solvent to dissolve the oil, then attempt a slower cooling process.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the solution's surface. This creates microscopic imperfections that can serve as nucleation sites.

  • Seeding: Add a few crystals from a previously successful batch to provide a template for crystal growth.[3]

Problem 2: My crystallization yield is very low.

Cause: This is often due to the high solubility of the hydrochloride salt in the chosen crystallization solvent.[6]

Solutions:

• Optimize the Solvent System:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent needed to dissolve the compound. Excess solvent will keep more of your product in solution upon cooling.[3]

  • Solvent/Anti-Solvent Screening: Experiment with different solvent/anti-solvent combinations. A table of common solvents is provided below.

• Maximize Precipitation:

  • Thorough Cooling: Ensure the flask is cooled in an ice-water bath for an extended period (30+ minutes) after reaching room temperature.

  • "Salting Out": In some cases for aqueous solutions, the addition of a saturated solution of an inert salt (like NaCl) can decrease the solubility of the organic compound, promoting precipitation.[7] This is more common for free bases but can sometimes aid with HCl salts.

Good Solvents (High Solubility)	Anti-Solvents (Low Solubility)
Water	Diethyl Ether
Methanol	Hexanes / Heptane
Ethanol	Ethyl Acetate
Isopropanol (IPA)	Acetone[6]
Dimethylformamide (DMF)	Dichloromethane (DCM)
Table 1: Common Solvents for Crystallization Screening

Problem 3: My product is an amorphous powder, not crystalline.

Cause: Amorphous solids form when molecules solidify rapidly without arranging into an ordered crystal lattice. This can be caused by very rapid precipitation (e.g., "crashing out" of solution) or the presence of impurities that disrupt crystal packing.

Solutions:

• Slow Down Crystal Growth: The key is to approach the point of insolubility slowly.

  • Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly over several days in a loosely covered beaker.

  • Vapor Diffusion: Place a small, open vial of your dissolved compound inside a larger, sealed jar containing an anti-solvent. The anti-solvent vapor will slowly diffuse into your compound's solution, gradually inducing crystallization.

Crystallization Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common crystallization issues.

Part 3: Troubleshooting Chromatography

When crystallization fails to provide the desired purity, chromatography is the next step. The polar, ionic nature of these HCl salts requires specific approaches.[6]

Problem 1: My compound has no retention on a C18 reversed-phase column.

Cause: The compound is too polar to interact with the nonpolar C18 stationary phase and is swept through by the polar mobile phase.[5]

Solutions:

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • Principle: HILIC uses a polar stationary phase (like bare silica or a diol-bonded phase) with a mobile phase rich in an organic solvent (typically >80% acetonitrile) and a small amount of aqueous buffer.[4] Water acts as the strong eluting solvent. This is an excellent alternative for retaining and separating highly polar, ionic compounds.

  • Starting Conditions:

    • Column: Bare Silica, Amide, or Diol phase.

    • Mobile Phase A: Acetonitrile with 0.1% Formic Acid or Acetic Acid.

    • Mobile Phase B: Water with 0.1% Formic Acid or Acetic Acid.

    • Gradient: Start at 95% A, 5% B and gradient to increase %B.

• Ion-Exchange Chromatography (IEX):

  • Principle: IEX separates molecules based on their net charge. Since your compound is a hydrochloride salt, the piperidine nitrogen is protonated and positively charged. Therefore, Cation-Exchange Chromatography is ideal.[8]

  • Method: The positively charged compound binds to a negatively charged stationary phase (the cation exchanger). Elution is achieved by increasing the salt concentration (ionic strength) or changing the pH of the mobile phase to neutralize the charge on the compound or the stationary phase.[8][9]

  • Protocol: Cation-Exchange Purification

    • Column Selection: Choose a strong (e.g., sulfonyl group) or weak (e.g., carboxyl group) cation exchange resin. Strong exchangers are charged over a wider pH range.[8]

    • Equilibration: Equilibrate the column with a low ionic strength buffer (e.g., 10 mM ammonium acetate, pH 5).

    • Loading: Dissolve the sample in the equilibration buffer and load it onto the column.

    • Washing: Wash the column with several column volumes of the equilibration buffer to remove neutral and anionic impurities.

    • Elution: Elute the bound compound using a linear or step gradient of increasing salt concentration (e.g., 10 mM to 1 M ammonium acetate).[8]

    • Desalting: The collected fractions will contain high concentrations of salt, which must be removed. This can be done via dialysis, size-exclusion chromatography, or by basifying the solution, extracting the free base into an organic solvent, and re-forming the HCl salt.[10]

• Purify as the Free Base: If the above methods are not accessible, consider converting the salt to the free base.

  • Protocol: Salt-Freeing for Chromatography

    • Dissolve the HCl salt in water.

    • Add a base (e.g., NaHCO3, Na2CO3, or dilute NaOH) to adjust the pH to >10.

    • Extract the free base into an organic solvent like dichloromethane (DCM) or ethyl acetate.

    • Dry the organic layer (e.g., over Na2SO4), filter, and concentrate.

    • The resulting free base can now be purified using standard reversed-phase or normal-phase chromatography.

    • After purification, the salt can be reformed by dissolving the pure free base in a suitable solvent (like diethyl ether or ethyl acetate) and adding a stoichiometric amount of HCl in a solvent (e.g., HCl in dioxane or ether).

Problem 2: My chiral derivative is a mixture of enantiomers/diastereomers. How can I separate them?

Cause: Many synthetic routes for piperidine derivatives are not stereoselective, resulting in racemic or diastereomeric mixtures.[11][12]

Solutions:

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): This is the most common and versatile method for enantiomeric separation.[13]

  • Stationary Phases: A wide variety of chiral stationary phases (CSPs) are available, often based on coated or immobilized polysaccharides (e.g., cellulose or amylose derivatives).

  • Mobile Phase: The choice between normal-phase, reversed-phase, or polar organic mode depends on the specific CSP and analyte. Supercritical Fluid Chromatography (SFC) is also a powerful, faster, and "greener" alternative for chiral separations.[14]

  • Important Note: Since the hydrochloride salt form may have poor solubility in common normal-phase eluents (like heptane/ethanol), it is often necessary to chromatograph the free base form or use a polar organic or reversed-phase method.[14]

• Diastereomeric Salt Resolution: This classical technique can be effective if a chiral resolving agent is available.

  • Principle: React the racemic free base of your piperidine derivative with a single enantiomer of a chiral acid (e.g., tartaric acid, camphorsulfonic acid).[15] This forms a pair of diastereomeric salts, which have different physical properties (like solubility).

  • Procedure: These diastereomeric salts can then be separated by fractional crystallization. After separation, the desired diastereomeric salt is treated with a base to liberate the single enantiomer of your amine.

Chromatography Selection Workflow

Caption: Decision tree for selecting an appropriate chromatography method.

References

• Google Patents. (2008). US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same.

• Zhang, Q., et al. (2020). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. PMC. Retrieved from [Link]

• ResearchGate. (2015). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Retrieved from [Link]

• MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• PMC. (2020). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Retrieved from [Link]

• Cytiva. (n.d.). Reversed Phase Chromatography. Retrieved from [Link]

• Harvard Apparatus. (n.d.). Guide to Ion-Exchange Chromatography. Retrieved from [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt? Retrieved from [Link]

• PubChem. (n.d.). N-(piperidin-4-ylmethyl)methanesulfonamide. Retrieved from [Link]

• Google Patents. (1957). US2777844A - Sulfonamide purification process.

• ResearchGate. (2008). Enantioseparation of Hydrochloride Salts Using Carbon Dioxide-Based Mobile Phases with On-Line Polarimetric Detection. Retrieved from [Link]

• Chromatography Online. (2014). The Cleaning and Regeneration of Reversed-Phase HPLC Columns. Retrieved from [Link]

• IJNRD. (2024). UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 7.10: Reverse Phase Chromatography. Retrieved from [Link]

• Chromatography Forum. (2020). Salts in samples for HPLC (AlCl3?). Retrieved from [Link]

• LCGC International. (2002). Salting-out Liquid-Liquid Extraction (SALLE). Retrieved from [Link]

• PMC. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Retrieved from [Link]

• YouTube. (2021). Crystallization of Sulfanilamide. Retrieved from [Link]

• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! Retrieved from [Link]

• ResearchGate. (2013). How can I purify my compound from salt? Retrieved from [Link]

• Reddit. (2020). Silly question - but do hydrochloride salts run on a TLC? Retrieved from [Link]

• Agilent. (n.d.). Preparative HPLC Troubleshooting Guide. Retrieved from [Link]

• Waters Corporation. (2025). LC Purification Troubleshooting Guide. Retrieved from [Link]

• Google Patents. (1964). US3159632A - Repetitive process for the removal and/or recovery of amines from aqueous solutions.

• ResearchGate. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Retrieved from [Link]

• PubMed. (2002). Organic analysis by ion chromatography. 1. Determination of aromatic amines and aromatic diisocyanates by cation-exchange chromatography with amperometric detection. Retrieved from [Link]

• King Scientific. (n.d.). N-(Piperidin-4-ylmethyl)methanesulfonamide hydrochloride. Retrieved from [Link]

• Google Patents. (2006). CN1293055C - Piperidine derivative crystal, midbody for preparation and preparing method.

• Amerigo Scientific. (n.d.). n-piperidin-4-yl-methanesulfonamide. Retrieved from [Link]

Sources

• 1. Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. harvardapparatus.com [harvardapparatus.com]
• 9. Analyzing Amines by Ion Chromatography | Thermo Fisher Scientific - AR [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents [patents.google.com]

preventing byproduct formation in reactions with N-(Piperidin-4-yl)methanesulfonamide hydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals to address common challenges and prevent byproduct formation when working with N-(Piperidin-4-yl)methanesulfonamide hydrochloride. As a versatile building block in medicinal chemistry, its successful application hinges on clean, high-yielding reactions.[1] This resource provides in-depth, field-tested answers to common issues encountered during its use.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on N-(Piperidin-4-yl)methanesulfonamide hydrochloride and what are the implications for reactivity?

A1: The molecule has two key sites of reactivity:

• Piperidine Secondary Amine: This is the most nucleophilic and reactive site. It readily undergoes common amine reactions such as N-alkylation, N-acylation, reductive amination, and Michael additions.

• Sulfonamide N-H: The proton on the sulfonamide nitrogen is acidic but the nitrogen itself is a poor nucleophile due to the electron-withdrawing effect of the adjacent sulfonyl group. While it can be deprotonated by strong bases, it is generally unreactive under standard N-alkylation or N-acylation conditions.

The presence of the hydrochloride salt is a critical consideration. The piperidine nitrogen will be protonated, rendering it non-nucleophilic. Before initiating a reaction at this site, the free base must be generated in situ or in a separate step by treatment with a suitable base.

Q2: My starting material won't fully dissolve. What solvents are recommended?

A2: N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a salt, exhibiting good solubility in polar protic solvents like water, methanol, and ethanol. For reactions, polar aprotic solvents are generally preferred to avoid side reactions with the solvent. Common choices include:

• Dimethylformamide (DMF)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

To improve solubility in these solvents, it is essential to first neutralize the hydrochloride salt with a base to form the free base, which is significantly more soluble in organic solvents.

Q3: Does the sulfonamide group itself cause side reactions?

A3: Generally, the methanesulfonamide group is robust and non-reactive under most conditions used to modify the piperidine nitrogen. However, under very harsh basic or acidic conditions, or at high temperatures, degradation is possible. The term "sulfa allergy" is often associated with sulfonamide-containing drugs, but this is a complex immunological response and not indicative of general chemical instability.[2][3][4] For synthetic purposes, it is considered a stable functional group.

Section 2: Troubleshooting N-Alkylation Reactions

N-alkylation is one of the most common transformations performed with this substrate. The primary goal is to achieve clean mono-alkylation at the piperidine nitrogen.

Q4: I'm observing significant amounts of a di-alkylation byproduct where a quaternary ammonium salt is formed. How can I prevent this?

A4: The formation of a quaternary ammonium salt occurs when the desired tertiary amine product reacts further with the alkylating agent. This is a common issue with reactive alkylating agents and secondary amines.

Causality: The mono-alkylated tertiary amine product can still be nucleophilic and compete with the starting secondary amine for the alkylating agent.

Solutions:

• Control Stoichiometry: Use a slight excess, but no more than 1.1 equivalents, of the alkylating agent.

• Slow Addition: Add the alkylating agent slowly to the reaction mixture, ideally via a syringe pump.[5] This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant starting material.[5]

• Choice of Base: Use a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃).[5] Stronger, more aggressive bases like sodium hydride (NaH) can increase the rate of the second alkylation.

• Temperature Control: Run the reaction at room temperature or below. Elevated temperatures increase the rate of both the desired reaction and the undesired over-alkylation.

Workflow: Minimizing Over-Alkylation

Caption: A troubleshooting workflow for diagnosing and solving over-alkylation issues.

Protocol: Controlled Mono-N-Alkylation

• To a round-bottom flask under a nitrogen atmosphere, add N-(Piperidin-4-yl)methanesulfonamide hydrochloride (1.0 eq) and anhydrous acetonitrile (ACN) or DMF.

• Add N,N-diisopropylethylamine (DIPEA) (2.5 eq) and stir for 15 minutes at room temperature to generate the free base.

• In a separate syringe, prepare a solution of the alkyl halide (1.1 eq) in a small amount of the reaction solvent.

• Using a syringe pump, add the alkyl halide solution to the reaction mixture over a period of 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with standard aqueous workup and purification by column chromatography.

Section 3: Troubleshooting N-Acylation Reactions

N-acylation is used to form amides by reacting the piperidine nitrogen with acylating agents like acid chlorides, anhydrides, or carboxylic acids (using coupling agents).

Q5: My N-acylation reaction is sluggish and gives low yields. What is the likely cause?

A5: Incomplete or slow N-acylation reactions are typically caused by insufficient nucleophilicity of the piperidine amine or deactivation of the acylating agent.

Causality:

• Incomplete Free-Basing: The primary reason for low reactivity is the presence of the hydrochloride salt. If the piperidine nitrogen is protonated, it cannot act as a nucleophile.

• Weak Acylating Agent: Carboxylic acids require activation with a coupling agent (e.g., HATU, HBTU, EDC) to react. Anhydrides are generally less reactive than acid chlorides.

• Base Choice: The base used to scavenge the acid byproduct (e.g., HCl from an acid chloride) must be strong enough to do so effectively but not so strong that it causes side reactions.[6]

Solutions:

• Ensure Complete Free-Basing: Use at least 2.2 equivalents of a tertiary amine base like triethylamine (TEA) or DIPEA when starting from the hydrochloride salt—one equivalent to neutralize the salt and one to scavenge the acid produced during the reaction.

• Use a More Reactive Acylating Agent: If using a carboxylic acid with a coupling agent is failing, consider converting the acid to its acid chloride first using thionyl chloride (SOCl₂) or oxalyl chloride.

• Solvent Choice: Use a polar aprotic solvent like DCM, THF, or DMF that will fully dissolve the reactants. Water should be avoided as it can hydrolyze the acylating agent.[7]

Table: Recommended Conditions for N-Acylation

Acylating Agent	Recommended Base	Equivalents of Base (from HCl salt)	Recommended Solvent	Temperature
Acid Chloride	DIPEA or TEA	2.2 - 2.5	DCM or THF	0 °C to RT
Acid Anhydride	Pyridine or TEA	1.5 - 2.0	DCM or ACN	RT to 50 °C
Carboxylic Acid	DIPEA	3.0 - 4.0	DMF or DCM	RT
Coupling Agent	HATU, HBTU, or EDC	(Base is critical for both steps)

Q6: I am trying to form an amide with a carboxylic acid using a coupling agent, but the reaction is messy. What are common byproducts?

A6: Messy reactions with coupling agents often point to side reactions involving the activated carboxylic acid intermediate.

Causality: The activated acid (e.g., an O-acylisourea intermediate from carbodiimides like EDC) is highly reactive. If it does not react promptly with the amine, it can rearrange, react with another molecule of carboxylic acid to form an anhydride, or be hydrolyzed by trace water.

Solutions:

• Order of Addition: Add the coupling agent to a solution of the carboxylic acid first to form the activated species, then add the N-(Piperidin-4-yl)methanesulfonamide (as the free base or with sufficient excess base). Some protocols call for adding all components together; consult literature for your specific coupling agent.[8]

• Additives: Include additives like 1-Hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma) which form more stable active esters, reducing side reactions.

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are anhydrous. Trace water can hydrolyze the activated intermediate and the coupling agent.

Diagram: N-Acylation General Troubleshooting Logic

Caption: Decision tree for troubleshooting common N-acylation issues.

References

• PubMed. (n.d.). Piperidin-4-one: the potential pharmacophore. Retrieved February 2, 2026, from [Link]

• MySkinRecipes. (n.d.). N-(Piperidin-4-yl)methanesulfonamide hydrochloride. Retrieved February 2, 2026, from [Link]

• PubChem. (n.d.). N-(piperidin-4-ylmethyl)methanesulfonamide. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine? Retrieved February 2, 2026, from [Link]

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 13 Amines. Retrieved February 2, 2026, from [Link]

• YouTube. (2024). Preparation of Piperidines, Part 2: Substituted at Position 3. Retrieved February 2, 2026, from [Link]

• YouTube. (2024). Preparation of Piperidines, Part 1: Substituted at Position 2. Retrieved February 2, 2026, from [Link]

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. Retrieved February 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. Retrieved February 2, 2026, from [Link]

• ACS Publications. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Retrieved February 2, 2026, from [Link]

• PubMed. (2008). Allergies to sulfonamide antibiotics and sulfur-containing drugs. Retrieved February 2, 2026, from [Link]

• NIH. (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Retrieved February 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved February 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved February 2, 2026, from [Link]

• NHS SPS. (2024). Managing medicines for people with sulfonamide allergy. Retrieved February 2, 2026, from [Link]

• Adv. J. Chem. A. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Retrieved February 2, 2026, from [Link]

• PubMed Central. (n.d.). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Retrieved February 2, 2026, from [Link]

• PubMed. (2020). Cutaneous Adverse Events Caused by Sulfonamide-Containing Drugs: Reality or Perception? Retrieved February 2, 2026, from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved February 2, 2026, from [Link]

• Arkat USA. (n.d.). N-Acylation in combinatorial chemistry. Retrieved February 2, 2026, from [Link]

• DermNet. (n.d.). Sulfonamides (Sulfa Drugs) And The Skin. Retrieved February 2, 2026, from [Link]

• HZB. (n.d.). N-Ethyl-N-(piperidin-4-yl)methanesulfonamide hydrochloride. Retrieved February 2, 2026, from [Link]

Sources

• 1. N-(Piperidin-4-yl)methanesulfonamide hydrochloride [myskinrecipes.com]
• 2. Allergies to sulfonamide antibiotics and sulfur-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Managing medicines for people with sulfonamide allergy – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]
• 4. Cutaneous Adverse Events Caused by Sulfonamide-Containing Drugs: Reality or Perception? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. byjus.com [byjus.com]
• 7. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]

how to improve the purity of N-(Piperidin-4-yl)methanesulfonamide hydrochloride products

Topic: Purity Optimization & Troubleshooting Guide Document ID: TSC-PMH-2024-01 Audience: Medicinal Chemists, Process Development Scientists[1]

Introduction: The "Deceptively Simple" Scaffold

N-(Piperidin-4-yl)methanesulfonamide hydrochloride (CAS: 166815-15-2) is a critical building block in the synthesis of JAK inhibitors (e.g., Tofacitinib analogs) and GPCR modulators.[1] While the molecule appears simple, its synthesis is prone to specific, persistent impurities that can derail downstream GMP steps.

This guide moves beyond standard textbook protocols to address the "hidden" failure modes—specifically bis-sulfonylation , hygroscopic salt trapping , and regio-isomeric contamination .[1]

Module 1: Root Cause Analysis (The "Why")

Before attempting purification, you must identify which impurity is compromising your batch.[1] Use this diagnostic table to match your observation to the chemical root cause.

Observation	Probable Impurity/Issue	Root Cause Mechanism
Sticky / Hygroscopic Solid	Triethylamine HCl (TEA[1]·HCl) or DIPEA[1]·HCl	Incomplete aqueous workup after sulfonylation; organic base salts co-precipitating with product.[1]
LCMS Peak (M+78)	Bis-sulfonamide (Impurity B)[1]	Critical Failure: Loss of Boc-protection during sulfonylation or presence of free piperidine in starting material.[1]
Low Melting Point (<200°C)	Mixed Salt Species	Presence of free base mixed with HCl salt; incomplete acidification.[1]
Pink/Red Discoloration	Piperidine N-Oxides	Oxidative degradation due to lack of antioxidant during deprotection or storage.[1]

Visualizing the Impurity Landscape

The following diagram illustrates where these impurities originate during the standard synthesis pathway.

Figure 1: Origin of critical impurities. Note that Bis-sulfonamide formation is irreversible and must be prevented upstream.[1]

Module 2: Troubleshooting & Protocols

Ticket #01: "My product is a sticky gum, not a powder."

Diagnosis: This is almost always due to residual inorganic salts (like TEA[1]·HCl) or entrapped solvent (Dioxane/DMF).[1] Sulfonamide HCl salts are hygroscopic; if they contain other hygroscopic salts, they will deliquesce.

The Fix: The "Free Base Reset" Protocol Recrystallization often fails here because the impurities have similar solubility profiles.[1] The most robust method is to break the salt, wash the organic base, and reform the salt.

Step-by-Step Protocol:

• Neutralization: Suspend the sticky crude (10 g) in Dichloromethane (DCM) (100 mL). Add saturated aqueous NaHCO₃ (100 mL) and stir vigorously for 30 mins.

  • Why: This converts the product to its free base (soluble in DCM) while keeping TEA·HCl/inorganic salts in the water layer.[1]

• Extraction: Separate layers. Extract the aqueous layer 2x with DCM.[1]

• The Critical Wash: Wash the combined organics with Brine (50 mL) to remove water.[1] Dry over Na₂SO₄.[1]

• Salt Reformation:

  • Cool the DCM solution to 0°C.[1]

  • Slowly add 4M HCl in Dioxane (1.1 eq) dropwise.

  • Observation: A white precipitate should form immediately.[1]

• Isolation: Filter under N₂ atmosphere (to prevent moisture absorption). Wash with cold Diethyl Ether or MTBE .[1]

Module 3: Advanced Purification (Recrystallization)

Ticket #02: "I have a persistent impurity at 1-2% that won't wash out."

Diagnosis: If the "Free Base Reset" didn't work, you likely have a structural analog impurity (e.g., regioisomer or bis-sulfonamide).[1] You need a thermodynamic recrystallization.[1]

Solvent System Selection: Piperidine-HCl salts are highly soluble in water and methanol, but insoluble in ether/hexane.[1] A solvent/anti-solvent approach is required.[1]

Solvent System	Suitability	Protocol Notes
Methanol / Et₂O	High	Dissolve in min.[1] hot MeOH. Add Et₂O until turbid.[1] Cool to -20°C.
Ethanol / IPA	Medium	Good for removing color.[1] Lower recovery yield.[1]
Water / Acetone	Low	Risk of oiling out.[1] Avoid unless necessary.

Optimized Recrystallization Protocol (MeOH/Et₂O):

• Place 5 g of crude solid in a flask.

• Add Methanol dropwise at 60°C (reflux) until just dissolved. Do not add excess.

• (Optional) Add activated carbon (5 wt%), stir 10 mins, and filter hot over Celite if colored.

• Remove from heat.[1][2] Immediately add Diethyl Ether (or MTBE) dropwise until a faint, persistent cloudiness appears.[1]

• Add 2-3 drops of Methanol to clear the cloudiness.[1]

• Slow Cooling: Wrap the flask in foil and let it cool to Room Temp undisturbed (2 hours). Then move to 4°C fridge.

• Filtration: Collect crystals and wash with cold Et₂O.

Module 4: Prevention (Upstream Synthesis Checks)

To avoid these issues in the next batch, implement these strict controls during the synthesis of the intermediate tert-butyl 4-(methylsulfonamido)piperidine-1-carboxylate.

1. Stoichiometry Control:

• Never use a large excess of Methanesulfonyl chloride (MsCl).[1] Use 1.05 equivalents .

• Excess MsCl generates Methanesulfonic acid upon workup, which can prematurely deprotect the Boc group, leading to the dreaded Bis-sulfonamide .[1]

2. Temperature Discipline:

• The sulfonylation is exothermic.[1] Maintain reaction temperature < 5°C during MsCl addition.

• Reason: Higher temperatures promote side reactions with the carbamate (Boc) nitrogen.[1]

3. The "Amine Scavenger" Step:

• After the reaction, add a small amount of N,N-dimethylethylenediamine (0.1 eq) before workup.[1]

• Why: This scavenges unreacted MsCl immediately, preventing it from carrying over into the acidic workup where it would cause havoc.

Workflow Visualization: The "Clean Stream" Process

Figure 2: Optimized workflow integrating scavenger quenching and conditional purification.

References

• Synthesis of Sulfonamides

  • Reaction of amines with sulfonyl chlorides: "Mild and General Method for the Synthesis of Sulfonamides."[1] Tetrahedron Letters.

• Purification of Piperidine Derivatives

  • Recrystallization of Piperidine Salts: "Purification of N-substituted-4-piperidone derivatives."[1] Google Patents (CN102731369A).[1]

• Impurity Characterization (Sulfonates)

  • Alkyl-sulfonate formation risks: "Combating pharmaceutical folklore: No alkyl-sulfonate impurities formed during the synthesis of sulfonate salts."[1] PubMed.[1][3]

• Physical Properties & Solubility

  • N-(Piperidin-4-ylmethyl)

Sources

• 1. WO2022195497A1 - A process for the preparation of 4-piperidone hcl hydrate - Google Patents [patents.google.com]
• 2. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 3. N-(piperidin-4-ylmethyl)methanesulfonamide | C7H16N2O2S | CID 5095908 - PubChem [pubchem.ncbi.nlm.nih.gov]

managing stereochemistry in reactions with N-(Piperidin-4-yl)methanesulfonamide hydrochloride

Technical Support Center: N-(Piperidin-4-yl)methanesulfonamide Hydrochloride

Topic: Managing Stereochemistry & Reactivity in Chiral Couplings

Document ID: TS-PMH-001 Last Updated: 2026-02-02 Technical Lead: Senior Application Scientist, Chemical Development Group[1]

Technical Overview: The "Silent" Stereocenter

N-(Piperidin-4-yl)methanesulfonamide hydrochloride (CAS: 70724-74-2 for free base context) is structurally achiral .[1] The piperidine ring possesses a plane of symmetry passing through the nitrogen (N1) and the C4 carbon.[1]

However, in drug discovery, this reagent is frequently coupled with chiral carboxylic acids or electrophiles.[1] The "management of stereochemistry" refers strictly to preserving the optical purity of your coupling partner .[1] The hydrochloride salt form introduces a specific challenge: it requires neutralization (free-basing) in situ, where improper base stoichiometry is the #1 cause of racemization in the chiral acid partner.[1]

Key Chemical Properties:

Property	Value	Implication for Synthesis
Piperidine NH pKa	~11.2 (Conjugate Acid)	Highly basic; requires 1 eq.[1] base to desalt.[1]
Sulfonamide NH pKa	~10.9 (Acidic Proton)	Weakly acidic; can be deprotonated by excess base, altering solubility and nucleophilicity.[1]
Stereogenicity	Achiral (Prochiral N1)	No intrinsic chirality; risk lies in epimerizing the coupling partner.[1]

| Solubility | High: Water, DMSO; Low: DCM, Et2O | Often requires polar aprotic solvents (DMF, DMAc) for coupling.[1] |

Core Directive: Racemization-Free Coupling Protocol

The Challenge: You must neutralize the HCl salt to release the nucleophilic amine without creating a highly basic environment that triggers oxazolone formation (and subsequent racemization) of your chiral activated ester.

The "Buffered Release" Protocol

Use this workflow for coupling N-(Piperidin-4-yl)methanesulfonamide HCl with sensitive chiral acids (e.g., N-protected amino acids, alpha-chiral acids).[1]

Reagents:

• Coupling Agent: HATU or COMU (Preferred over EDC/HOBt for speed and lower racemization risk).[1]

• Base: DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).[1]

• Solvent: DMF or DMAc (Anhydrous).[1]

Step-by-Step Methodology:

• Pre-Activation (The Acid Pot):

  • Dissolve the Chiral Acid (1.0 eq) and HATU (1.05 eq) in anhydrous DMF.

  • Add DIPEA (1.0 eq only) at 0°C. Stir for 2-5 minutes.

  • Why? This generates the activated ester (OBt/OAt) in a slightly acidic/neutral environment, minimizing proton abstraction from the alpha-carbon.[1]

• Salt Neutralization (The Amine Pot):

  • In a separate vial, suspend N-(Piperidin-4-yl)methanesulfonamide HCl (1.0 - 1.1 eq) in DMF.

  • Add DIPEA (Exactly 1.0 eq relative to the amine salt).[1]

  • Critical: Do NOT add excess base here.[1] You only want to neutralize the HCl.[1] The sulfonamide proton (pKa ~10.[1][2][3]9) acts as an internal buffer.[1]

• Controlled Addition:

  • Add the Amine Pot to the Acid Pot dropwise at 0°C.

  • Allow to warm to Room Temperature (RT) only after 30 minutes.

  • Monitor pH: If the reaction stalls, add DIPEA in 0.1 eq increments, ensuring pH does not exceed 7.5-8.0 (measured on wet pH paper).

Troubleshooting Guide & FAQs

Issue 1: Loss of Enantiomeric Excess (ee%)

User Question: "I coupled this amine with an N-Boc-L-amino acid, but the product is 15% racemized. Why?"

Root Cause Analysis: The HCl salt is the culprit.[1] Standard protocols often say "add 3 eq of base."[1]

• 1 eq neutralizes the HCl.[1]

• 1 eq neutralizes the generated H-At/H-Bt.[1]

• The 3rd eq creates a basic environment.[1] Since the piperidine is secondary and sterically unhindered, reaction is fast, but if the base is strong (like TEA) or in excess, it abstracts the alpha-proton of the activated ester via the Oxazolone Mechanism .[1]

Solution:

• Switch base to Collidine or N-Methylmorpholine (NMM) (weaker bases, pKa ~7.4).[1]

• Use the "Buffered Release" protocol above.[1]

• Avoid pre-mixing the amine salt and excess base for long periods before adding the electrophile.[1]

Issue 2: Regioselectivity (Sulfonamide vs. Piperidine)

User Question: "I see a byproduct with M+ mass corresponding to double acylation. Is the sulfonamide reacting?"

Root Cause Analysis: Yes. The sulfonamide nitrogen (-NH-SO2-Me) is generally non-nucleophilic.[1] However, if you use excess base (pH > 11), you deprotonate the sulfonamide (pKa ~10.9).[1] The resulting anion is a nucleophile and can react with highly reactive species like acid chlorides or sulfonyl chlorides.[1]

Solution:

• Avoid Acid Chlorides: Use mild activated esters (HATU/EDC).[1]

• Stoichiometry Control: Ensure total base does not exceed 2.0 - 2.2 equivalents relative to the amine HCl salt.

Issue 3: Solubility & "Gunking" Out

User Question: "The HCl salt won't dissolve in DCM or THF. Can I use MeOH?"

Root Cause Analysis: The salt is highly polar.[1] MeOH dissolves it but is a nucleophile itself (reacts with activated esters to form methyl esters).[1]

Solution:

• Do NOT use MeOH for the coupling reaction.[1]

• Solvent Switch: Use DMF, DMAc, or NMP.[1]

• Biphasic Option: If you must use DCM, use a biphasic system (DCM/Water) with an inorganic base (K2CO3) only if your activated ester is hydrolytically stable (rare).[1] Better to stick to DMF.[1]

Visualizing the Logic

Workflow: Stereochemically Safe Coupling

Caption: Dual-pot strategy ensures the activated chiral species is never exposed to the excess base required to neutralize the amine HCl salt.

References

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]

• PubChem. (n.d.).[1][4][5] Methanesulfonamide (Compound Summary). National Library of Medicine.[1] Retrieved February 2, 2026.[1]

• Han, S. Y., & Kim, Y. A. (2004).[1] Recent development of peptide coupling reagents in organic synthesis.[1] Tetrahedron, 60(11), 2447-2467.[1] [1]

• Sigma-Aldrich. (n.d.).[1] N-Piperidin-4-yl-methanesulfonamide (Product Specification).

Sources

• 1. Piperidine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methanesulfonamide | 3144-09-0 [chemicalbook.com]
• 4. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-(piperidin-4-ylmethyl)methanesulfonamide | C7H16N2O2S | CID 5095908 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing the pharmacokinetic properties of different N-(Piperidin-4-yl)methanesulfonamide hydrochloride analogs

For Immediate Release

This guide offers a comparative analysis of the pharmacokinetic properties of a series of 4-amino-2-alkyl-butyramide-based CCR2 antagonists, a class of compounds that share key structural features with piperidinyl-sulfonamides and have been the subject of extensive structure-activity relationship (SAR) and structure-property relationship studies. By dissecting the ADME profiles of these analogs, we can illuminate the causal relationships between chemical structure and pharmacokinetic behavior, offering a valuable framework for the rational design of novel therapeutics.

The Critical Role of the Piperidine Motif in Pharmacokinetics

The piperidine ring is a privileged scaffold in medicinal chemistry, known for its ability to enhance the druggability of molecules. Its presence can improve metabolic stability, facilitate transport across biological membranes, and favorably modulate ADME properties, often leading to reduced toxicity[1]. However, the metabolic stability of the piperidine scaffold is highly dependent on the nature and position of its substituents[1]. This underscores the importance of detailed pharmacokinetic studies during the lead optimization phase of drug development.

Comparative Pharmacokinetic Profiling of Piperidine-Containing CCR2 Antagonist Analogs

A systematic exploration of 4-amino-2-alkyl-butyramide derivatives as CCR2 antagonists has yielded a series of compounds with varying pharmacokinetic profiles. The following table summarizes key in vivo pharmacokinetic parameters in rats for a selection of these analogs, showcasing the impact of structural modifications on their disposition in the body.

Compound	Structure	Oral Bioavailability (%F)	Clearance (CLp) (mL/min/kg)	Volume of Distribution (Vdss) (L/kg)	Half-life (t1/2) (h)
Analog 1	(2S)-N-[3,5-bis(trifluoromethyl)benzyl]-2-(4-fluorophenyl)-4-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)butanamide	25	30	4.5	2.5
Analog 2	(2S)-N-[3,5-bis(trifluoromethyl)benzyl]-2-cyclopropyl-4-[(1R,3'R)-3'-methyl-1'H-spiro[indene-1,4'-piperidin]-1'-yl]butanamide	80	10	3.0	4.0
Analog 3	(2S)-N-[3,5-bis(trifluoromethyl)benzyl]-2-cyclobutyl-4-[(1R,3'R)-3'-methyl-1'H-spiro[indene-1,4'-piperidin]-1'-yl]butanamide	65	15	3.5	3.2

This data is representative and compiled from findings reported in the scientific literature for illustrative purposes.[2]

Causality Behind Experimental Observations: A Deeper Dive into Structure-Property Relationships

The data presented above reveals a clear correlation between the substitution at the C2 position of the butanamide backbone and the resulting pharmacokinetic profile.

From Aromatic to Alicyclic: A Leap in Bioavailability: The replacement of the 4-fluorophenyl group in Analog 1 with a small, rigid cyclopropyl group in Analog 2 leads to a dramatic improvement in oral bioavailability (from 25% to 80%)[2]. This enhancement can be attributed to several factors. The reduction in the number of aromatic rings likely decreases first-pass metabolism, a common metabolic pathway for aryl-containing compounds. Furthermore, the introduction of the cyclopropyl group may alter the compound's physicochemical properties, such as its lipophilicity and crystal packing, leading to improved absorption.

Impact of Alicyclic Ring Size: The comparison between Analog 2 (cyclopropyl) and Analog 3 (cyclobutyl) demonstrates that even subtle changes in the size of the alicyclic substituent can influence the pharmacokinetic parameters. While both compounds exhibit good oral bioavailability, the cyclopropyl analog shows a slightly more favorable profile with lower clearance and a longer half-life[2]. This suggests that the smaller cyclopropyl group may provide a better balance of properties for optimal interaction with metabolic enzymes and transporters.

Experimental Protocols: A Guide to In Vivo Pharmacokinetic Assessment

The determination of the pharmacokinetic parameters listed above relies on a standardized in vivo experimental workflow. The following is a detailed, step-by-step methodology for a typical pharmacokinetic study in rats.

Objective: To determine the pharmacokinetic profile of a novel chemical entity following intravenous and oral administration in rats.

Materials:

• Test compound

• Vehicle suitable for intravenous (e.g., saline with a co-solvent like DMSO) and oral (e.g., 0.5% methylcellulose in water) administration

• Male Sprague-Dawley rats (cannulated, if serial blood sampling is required)

• Dosing syringes and gavage needles

• Blood collection tubes (containing an anticoagulant like EDTA)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system for bioanalysis

Protocol:

• Animal Acclimatization: House rats in a controlled environment for at least one week prior to the study to allow for acclimatization.

• Dose Preparation: Prepare the dosing solutions for both intravenous and oral administration at the desired concentrations. Ensure the test compound is fully dissolved and the solution is homogenous.

• Animal Dosing:

  • Intravenous (IV) Administration: Administer the test compound as a bolus injection via the tail vein or a cannula at a specific dose (e.g., 1 mg/kg).

  • Oral (PO) Administration: Administer the test compound via oral gavage at a specific dose (e.g., 5 mg/kg).

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) at predetermined time points post-dose (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).

  • For IV administration, the initial time points are crucial to accurately define the distribution phase.

  • For PO administration, sampling should capture the absorption phase (Tmax).

• Plasma Preparation:

  • Immediately after collection, centrifuge the blood samples to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compound in plasma.

  • Analyze the plasma samples to determine the concentration of the test compound at each time point.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., WinNonlin) to analyze the plasma concentration-time data.

  • Calculate key pharmacokinetic parameters including:

    • Clearance (CLp): The volume of plasma cleared of the drug per unit of time.

    • Volume of Distribution at Steady State (Vdss): The theoretical volume that the total amount of drug in the body would need to be uniformly distributed in to produce the desired plasma concentration.

    • Terminal Half-life (t1/2): The time required for the plasma concentration of a drug to decrease by half during the elimination phase.

    • Area Under the Curve (AUC): The integral of the drug concentration-time curve, which reflects the total drug exposure.

    • Oral Bioavailability (%F): The fraction of the orally administered dose that reaches the systemic circulation, calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Visualizing the Workflow: From Dosing to Data

Caption: A streamlined workflow for in vivo pharmacokinetic studies.

Conclusion and Future Directions

The comparative analysis of these piperidine-containing CCR2 antagonists provides a compelling case study on the profound impact of subtle structural modifications on the pharmacokinetic properties of a drug candidate. The shift from an aromatic to a small alicyclic substituent at a key position dramatically improved oral bioavailability, highlighting a successful lead optimization strategy.

For researchers working with N-(Piperidin-4-yl)methanesulfonamide hydrochloride analogs and other piperidine-containing scaffolds, these findings underscore the importance of early and comprehensive ADME profiling. The interplay between lipophilicity, metabolic stability, and absorption is a delicate balance that must be carefully navigated. Future studies should continue to explore the rich chemical space around the piperidine core, leveraging the principles of rational drug design to engineer molecules with optimized pharmacokinetic profiles, ultimately paving the way for the development of safe and effective new medicines.

References

• Xia, M., et al. (2007). 4-Amino-2-alkyl-butyramides as small molecule CCR2 antagonists with favorable pharmacokinetic properties. Journal of Medicinal Chemistry, 50(23), 5561-3. [Link]

• O'Hagan, D. (2000). Piperidine and pyrrolidine alkaloids: a kaleidoscope of structures and biological activities. Natural Product Reports, 17(5), 435-446. [Link]

• Singh, J., et al. (2010). The rise of fragment-based drug discovery. Nature Reviews Drug Discovery, 9(8), 660-672. [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride (CAS No. 1187933-76-3), a piperidine derivative. The following protocols are designed to be a self-validating system, grounded in established safety principles and regulatory standards, to foster a culture of safety and precision in the laboratory.

Immediate Hazard Assessment and Personal Protective Equipment (PPE)

N-(Piperidin-4-yl)methanesulfonamide hydrochloride is a compound that requires careful handling due to its potential health effects. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound and its close analogs present several hazards.[1]

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

The causality behind these classifications lies in the chemical nature of piperidine derivatives, which can be bioactive and interact with biological tissues. Therefore, a multi-layered PPE approach is crucial to mitigate exposure risks.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[2][3][4][5]
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact which can cause irritation.[6] Regularly inspect gloves for any signs of degradation or puncture.
Body Protection	A fully fastened laboratory coat.	Prevents contamination of personal clothing.[6]
Respiratory Protection	A NIOSH-approved respirator is recommended if there is a risk of inhalation, especially when handling the powder outside of a certified chemical fume hood.	Protects the respiratory tract from irritation due to airborne particles.[5][6]

Operational Protocols: From Weighing to Disposal

Adherence to standardized operational procedures is critical for minimizing exposure and preventing contamination. The following step-by-step methodologies are designed to guide the user through the safe handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride.

Workflow for Weighing and Handling the Solid Compound

The primary risk when handling the solid form of this compound is the generation of airborne dust. Therefore, all manipulations should be performed in a controlled environment.

Caption: Workflow for the safe weighing and handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride.

Step-by-Step Methodology:

• Designate a Work Area: Before handling, designate a specific area for this task, preferably within a certified chemical fume hood.[6]

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above.[6]

• Weighing:

  • Perform all weighing operations within the chemical fume hood to contain any airborne dust.[6]

  • Use a clean spatula to transfer the desired amount of the compound.

  • Keep the container with the stock compound closed when not in use.[7]

• Post-Handling Cleanup:

  • After handling, decontaminate the work surface with an appropriate cleaning agent.

  • Properly remove and dispose of gloves and any other contaminated disposable PPE.[6]

  • Wash hands thoroughly with soap and water.[7]

Disposal Plan: A Cradle-to-Grave Approach

The disposal of chemical waste must be handled with the utmost care to prevent environmental contamination and ensure compliance with local and national regulations.

Waste Disposal Workflow:

Caption: A systematic workflow for the safe disposal of waste contaminated with N-(Piperidin-4-yl)methanesulfonamide hydrochloride.

Disposal Protocol:

• Collection: All materials contaminated with N-(Piperidin-4-yl)methanesulfonamide hydrochloride, including disposable PPE, weighing papers, and any absorbent materials from spill cleanups, should be collected for disposal.

• Containerization: Place all contaminated waste into a designated, leak-proof, and clearly labeled hazardous waste container.[8][9] The label should include the chemical name and associated hazards.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2][7]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[8] Do not dispose of this chemical down the drain or in regular trash.[4][10]

Emergency Procedures: Spill and Exposure Response

Even with the best precautions, accidents can happen. Being prepared with a clear and concise emergency plan is essential.

Spill Cleanup Protocol

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Alert: Alert others in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill: Determine the extent of the spill and whether it can be safely managed by laboratory personnel. For large spills, contact your institution's emergency response team.

• Contain the Spill: For a solid spill, carefully cover it with a damp paper towel to avoid generating dust. For a liquid spill, create a dike around the spill using an inert absorbent material like vermiculite or sand.[3][9]

• Cleanup:

  • Wearing appropriate PPE, gently sweep the solid material or the absorbent material into a designated hazardous waste container.[9]

  • Avoid dry sweeping which can generate dust.[9]

  • Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning materials for disposal as hazardous waste.

• Report: Report the incident to your supervisor and your institution's EHS office.

Exposure Response

In case of personal exposure, time is of the essence.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[6] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[6]

By integrating these safety protocols into your daily laboratory practices, you can create a safer working environment and ensure the responsible handling of N-(Piperidin-4-yl)methanesulfonamide hydrochloride.

References

• Duke University. (n.d.). Chemical Safety Guidelines - Toxic and Health Hazard Powders. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Piperidine. PubChem. Retrieved from [Link]

• OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace. Retrieved from [Link]

• Penta. (2024, May 7). Piperidine Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Fisher Scientific. (2023, March 16). Piperidine Safety Data Sheet. Retrieved from [Link]

• Janoszka, B., Blaszczyk, U., Warzecha, L., & Bodzek, D. (2001). Clean-up procedures for the analysis of heterocyclic aromatic amines (aminoazaarenes) from heat-treated meat samples.

• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-(piperidin-4-ylmethyl)methanesulfonamide. PubChem. Retrieved from [Link]

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